2-Methyl-1,3-dioxolane-4-carbaldehyde

• CAS: 112397-23-6

Core Science & Biosynthesis

The Transient Pyrolysis Intermediate: 2-Methyl-1,3-dioxolane-4-carbaldehyde

A Technical Whitepaper on Physicochemical Properties, Mechanistic Pathways, and Detection Workflows in Aerosol Science

Executive Summary

2-Methyl-1,3-dioxolane-4-carbaldehyde (C₅H₈O₃) is a highly reactive, transient heterocyclic intermediate primarily observed during the thermal degradation (pyrolysis) of triacetin (TA) and propylene glycol (PG). These precursor compounds are ubiquitous as humectants, pharmaceutical excipients, and carrier liquids in electronic nicotine delivery systems (ENDS).

For researchers and drug development professionals, understanding the kinetic behavior of this specific dioxolane derivative is critical. It serves as the mechanistic bridge between relatively benign precursors and highly toxic downstream emissions, such as methylglyoxal and formaldehyde. Because it acts as a kinetic bottleneck during high-temperature aerosolization, isolating its properties allows formulation scientists to design additives that scavenge the intermediate or alter thermal dynamics to prevent the formation of respiratory toxicants.

Physicochemical Profile & Structural Characteristics

Because 2-methyl-1,3-dioxolane-4-carbaldehyde is a transient species generated in the gas phase at elevated temperatures (typically >500 K), standard benchtop isolation is highly impractical. Therefore, its standard-state physical properties are largely derived from predictive modeling and extrapolation from stable structural analogs (such as 2,2-dimethyl-1,3-dioxolane-4-methanol).

Structurally, the molecule consists of a 1,3-dioxolane five-membered ring substituted with a methyl group at the C2 position (between the two oxygen atoms) and a carbaldehyde (formyl) group at the C4 position.

Table 1: Physicochemical & Structural Properties

Parameter	Value / Description
IUPAC Name	2-methyl-1,3-dioxolane-4-carbaldehyde
Molecular Formula	C₅H₈O₃
Molecular Weight	116.12 g/mol
Physical State (Standard)	Liquid (Predicted)
Physical State (In Situ)	Transient Gas-Phase Intermediate (>500 K)
Density	~1.1 g/cm³ (Extrapolated from analogs)
Boiling Point	~155–170 °C (Predicted)

Mechanistic Origin: The Triacetin Pyrolysis Pathway

The formation of 2-methyl-1,3-dioxolane-4-carbaldehyde is a direct result of unimolecular decomposition. When triacetin is subjected to temperatures exceeding 500 K, it undergoes a series of predictable, barrier-driven reactions [1].

• Elimination: Triacetin first eliminates acetic anhydride to form glycidyl acetate (Intermediate 13). This initial step requires overcoming a Gibbs free energy barrier of 68.0 kcal/mol.

• Internal Rearrangement: Glycidyl acetate then undergoes a rapid internal rearrangement to form 2-methyl-1,3-dioxolane-4-carbaldehyde (Intermediate 16). The barrier for this rearrangement is relatively low at 56.1 kcal/mol.

The Causality of Transience: The formation barrier (56.1 kcal/mol) is significantly lower than the subsequent decomposition barrier (79.5 kcal/mol). Consequently, 2-methyl-1,3-dioxolane-4-carbaldehyde acts as a kinetic bottleneck. It accumulates transiently before the thermal energy of the system pushes it over the threshold into downstream degradation [1].

Figure 1: Triacetin pyrolysis to Methylglyoxal via 2-Methyl-1,3-dioxolane-4-carbaldehyde.

Downstream Decomposition & Toxicological Implications

Once formed, 2-methyl-1,3-dioxolane-4-carbaldehyde does not persist indefinitely. By overcoming the 79.5 kcal/mol barrier, it decomposes into acetaldehyde and glycidal (Intermediate 19). Glycidal is highly unstable and rapidly converts into methylglyoxal (barrier: 59.3 kcal/mol), malondialdehyde, or formaldehyde and ethenone [1].

Table 2: Thermodynamic Parameters of Triacetin Pyrolysis (at T = 800 K)

Reaction Step	Reactant	Product	Gibbs Free Energy Barrier (ΔG‡)
Elimination	Triacetin (TA)	Glycidyl Acetate (13) + Acetic Anhydride	68.0 kcal/mol
Rearrangement	Glycidyl Acetate (13)	2-Methyl-1,3-dioxolane-4-carbaldehyde (16)	56.1 kcal/mol
Decomposition	2-Methyl-1,3-dioxolane-4-carbaldehyde (16)	Glycidal (19) + Acetaldehyde	79.5 kcal/mol
Conversion	Glycidal (19)	Methylglyoxal (24)	59.3 kcal/mol

Toxicological Relevance: Methylglyoxal and formaldehyde are potent electrophiles and known respiratory toxicants [2]. By mapping the kinetic barriers of the dioxolane intermediate, researchers can engineer excipient blends that utilize phase-change transpiration cooling to keep localized temperatures below the 79.5 kcal/mol activation threshold, effectively halting the production of these terminal toxicants.

Experimental Workflows for Transient Capture

How do we empirically verify the existence of an intermediate that rapidly destroys itself? The answer lies in a self-validating analytical system combining micro-furnace Pyrolysis-GC-MS with Density Functional Theory (DFT) [1][2].

Step-by-Step Methodology

• Sample Preparation: Pure triacetin or PG/TA blends are loaded into deactivated quartz tubes. Causality: Deactivated quartz prevents catalytic artifacts from metal surfaces, ensuring that the observed degradation is purely thermal (unimolecular) rather than surface-catalyzed.

• Micro-Furnace Pyrolysis: The sample is subjected to rapid ballistic heating (e.g., 800 K for 30 s). Causality: Rapid heating simulates the dynamics of an e-cigarette atomizer or combustion engine. Slow heating would allow bimolecular recombination, obscuring the unimolecular rearrangement pathways.

• Cryogenic Trapping: The effluent is immediately swept by a helium carrier gas into a cryogenic trap cooled by liquid nitrogen (-196 °C). Causality: Because the 56.1 kcal/mol formation barrier is lower than the 79.5 kcal/mol decomposition barrier, the intermediate exists briefly. Cryogenic trapping instantly quenches the kinetic energy of the system, "freezing" the 2-methyl-1,3-dioxolane-4-carbaldehyde before it can cross the decomposition threshold.

• GC-MS Analysis: The trap is flash-heated, and the species are separated on a low-bleed capillary column and ionized via Electron Impact (EI) at 70 eV.

• Kinetic Modeling (DFT): Standard NIST libraries lack mass spectra for transient dioxolane carbaldehydes. To validate the chromatographic peaks, DFT/PBE0 calculations are used to compute the zero-point vibrational energy (ZPVE) corrected barriers. If the theoretical kinetic appearance of the intermediate matches the empirical GC-MS peak timing, the system self-validates.

Figure 2: Workflow for capturing transient pyrolysis intermediates using GC-MS and DFT modeling.

Conclusion

2-Methyl-1,3-dioxolane-4-carbaldehyde is a vital piece of the puzzle in modern aerosol science and thermal degradation chemistry. While it is rarely isolated in standard laboratory settings, its kinetic footprint dictates the toxicological profile of heated triacetin and propylene glycol mixtures. By employing rapid micro-furnace pyrolysis paired with cryogenic trapping and DFT validation, researchers can accurately map its behavior, paving the way for safer pharmaceutical excipients and inhalation formulations.

References

• Title: Mechanisms of Propylene Glycol and Triacetin Pyrolysis Source: The Journal of Physical Chemistry A (American Chemical Society) URL: [Link]

• Title: Kinetic Modeling of the Pyrolysis of Propylene Glycol Source: Engineered Science URL: [Link]

A Technical Guide to 2-Methyl-1,3-dioxolane-4-carbaldehyde and its Isomers: Structure, Synthesis, and Applications in Drug Discovery

Abstract

This technical guide provides an in-depth exploration of 2-methyl-1,3-dioxolane-4-carbaldehyde and its structurally related isomers, with a primary focus on the widely utilized chiral building block, 2,2-dimethyl-1,3-dioxolane-4-carbaldehyde. This document is designed for researchers, medicinal chemists, and drug development professionals, offering a comprehensive overview of the chemical structures, stereoisomerism, synthetic methodologies, and spectroscopic characterization of these versatile compounds. Furthermore, we delve into their critical applications as chiral intermediates in the synthesis of complex bioactive molecules and pharmaceuticals, underscoring their significance in modern organic chemistry and drug discovery.

Introduction: The Dioxolane Core in Asymmetric Synthesis

The 1,3-dioxolane scaffold is a prevalent structural motif in organic chemistry, serving primarily as a protecting group for 1,2-diols and carbonyl compounds. However, when substituted with functional groups and possessing stereocenters, these heterocyclic systems transcend their protective role to become powerful chiral building blocks. 2-Methyl-1,3-dioxolane-4-carbaldehyde and its analogues are prime examples of such synthons.

While the specific compound "2-methyl-1,3-dioxolane-4-carbaldehyde" is a valid chemical entity, the vast majority of research and commercial application centers on its close derivative, 2,2-dimethyl-1,3-dioxolane-4-carbaldehyde . This compound, commonly known as glyceraldehyde acetonide, is derived from glycerol and serves as a foundational chiral pool starting material.[1][2] Its rigid dioxolane ring locks the stereochemistry at the C4 position, making the appended aldehyde group a versatile handle for stereoselective transformations.[] This guide will focus predominantly on the well-documented 2,2-dimethyl analogue as a representative of this compound class, while also addressing the more complex isomerism of the 2-methyl variant.

Chemical Structure and Isomerism

The core of these molecules is a five-membered ring containing two oxygen atoms at positions 1 and 3. The presence of substituents at positions 2 and 4 introduces chirality and the potential for multiple isomers.

Case Study: 2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde

This compound, with the molecular formula C6H10O3, possesses a single chiral center at the C4 position.[4] This gives rise to a pair of enantiomers:

• (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde (CAS: 15186-48-8)[5][6]

• (S)-(-)-2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde (CAS: 22323-80-4)[4]

These enantiomers are non-superimposable mirror images and are critical for the synthesis of enantiomerically pure target molecules.[]

Figure 1: Enantiomers of 2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde.

The More Complex Case: 2-Methyl-1,3-dioxolane-4-carbaldehyde

For the title compound, 2-methyl-1,3-dioxolane-4-carbaldehyde, chirality exists at both the C2 and C4 positions. This results in four possible stereoisomers, which exist as two pairs of enantiomers. These pairs are diastereomers of each other, commonly referred to as cis and trans isomers based on the relative orientation of the methyl and carbaldehyde groups.[7]

• Cis Isomers: The methyl group at C2 and the carbaldehyde group at C4 are on the same side of the ring plane. This pair consists of the (2R, 4S) and (2S, 4R) enantiomers.

• Trans Isomers: The methyl group at C2 and the carbaldehyde group at C4 are on opposite sides of the ring plane. This pair consists of the (2R, 4R) and (2S, 4S) enantiomers.

The ability to selectively synthesize one of these four isomers is a significant challenge in organic synthesis, often requiring stereoselective acetalization conditions and chiral starting materials.[7]

Physicochemical Properties

The physical properties of these compounds are essential for their handling, purification, and reaction setup. The data below pertains to the well-characterized (R)-2,2-dimethyl-1,3-dioxolane-4-carbaldehyde.

Property	Value	Source(s)
CAS Number	15186-48-8	[1][5]
Molecular Formula	C6H10O3	[5][8]
Molecular Weight	130.14 g/mol	[1][5]
Appearance	Colorless to pale yellow liquid or solid	[][8]
Boiling Point	139 °C (lit.)	[5]
Density	1.045 g/mL at 25 °C (lit.)	[5]
Refractive Index (n20/D)	1.454 (lit.)	[5]
Optical Activity ([α]22/D)	+53.8° (c=2 in chloroform)	[5]
Storage Temperature	-20°C	[5][9]

Synthesis and Purification

The synthesis of chiral dioxolanes relies on the principle of acetal or ketal formation from a chiral diol.

Synthetic Workflow: (R)- or (S)-2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde

The most common and economically viable synthesis starts from either D- or L-mannitol, which is converted to the corresponding protected glyceraldehyde. A key step is the oxidative cleavage of a vicinal diol.

Figure 2: General synthetic workflow for glyceraldehyde acetonide.

Explanatory Notes on the Workflow:

• Causality of Protection: Glycerol has three hydroxyl groups. To selectively oxidize the primary alcohol to an aldehyde, the other two hydroxyls must be protected. The formation of the acetonide (a ketal in this case) with acetone is an efficient way to protect the 1,2-diol, leaving the primary hydroxyl at C3 free for subsequent reaction. This choice is driven by the stability of the five-membered dioxolane ring.

• Choice of Oxidant: The oxidation of the primary alcohol to the aldehyde must be performed under mild conditions to avoid over-oxidation to a carboxylic acid. Reagents like Swern or Dess-Martin periodinane are ideal as they are highly selective for this transformation and operate at low temperatures, preserving the integrity of the chiral center and the protecting group.

Experimental Protocol: Oxidation of Solketal (Illustrative)

This protocol is a generalized representation of a Swern oxidation.

• Reactor Setup: A flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet is cooled to -78 °C (dry ice/acetone bath).

• Oxalyl Chloride Addition: Anhydrous dichloromethane (DCM) is added, followed by the dropwise addition of oxalyl chloride.

• DMSO Addition: A solution of dimethyl sulfoxide (DMSO) in DCM is added dropwise, keeping the internal temperature below -65 °C. The mixture is stirred for 15 minutes.

• Substrate Addition: A solution of (R)-Solketal in DCM is added dropwise, maintaining the temperature below -65 °C. The reaction is monitored by TLC for the disappearance of the starting material.

• Quenching: Triethylamine is added dropwise, leading to the formation of a precipitate. The reaction is allowed to warm to room temperature.

• Workup: Water is added, and the layers are separated. The aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude aldehyde is purified by vacuum distillation or column chromatography on silica gel. The product is often stored at low temperatures as it can be prone to polymerization.[8]

Self-Validation: The identity and purity of the product must be confirmed by spectroscopic methods (NMR, IR) and its optical rotation measured to ensure no racemization occurred.

Spectroscopic Characterization

Accurate characterization is paramount for confirming the structure and purity of the synthesized material.

Technique	Key Spectral Features for 2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde
¹H NMR	Aldehyde Proton (CHO): A singlet or doublet around δ 9.6-9.8 ppm. Acetal Proton (H at C4): A multiplet around δ 4.3-4.5 ppm. Methylene Protons (CH₂ at C5): Two distinct multiplets around δ 4.0-4.3 ppm. Methyl Protons (C(CH₃)₂): Two singlets for the diastereotopic methyl groups around δ 1.3-1.5 ppm.
¹³C NMR	Carbonyl Carbon (C=O): A signal around δ 200-204 ppm. Acetal Carbon (C(CH₃)₂): A signal around δ 110-112 ppm. C4 Carbon: A signal around δ 78-80 ppm. C5 Carbon: A signal around δ 65-67 ppm. Methyl Carbons: Two distinct signals around δ 25-27 ppm.
IR Spectroscopy	C=O Stretch (Aldehyde): A strong, sharp absorption band around 1730-1740 cm⁻¹. C-H Stretch (Aldehyde): Two weak bands around 2820 and 2720 cm⁻¹. C-O Stretch (Acetal): Strong bands in the region of 1200-1000 cm⁻¹.

Note: Specific chemical shifts can vary based on the solvent and spectrometer frequency. Data is compiled based on general principles and data for related structures.[10][11]

Applications in Research and Drug Development

The utility of 2,2-dimethyl-1,3-dioxolane-4-carbaldehyde stems from its dual functionality: a stereochemically defined core and a reactive aldehyde group.

Chiral Building Block in Asymmetric Synthesis

It serves as a cornerstone in the synthesis of enantiomerically pure compounds.[] The aldehyde can undergo a wide range of transformations, including:

• Wittig and Horner-Wadsworth-Emmons reactions to form chiral alkenes.[12]

• Grignard and organolithium additions to create secondary alcohols with a new stereocenter.

• Aldol and Henry (nitroaldol) condensation reactions to form C-C bonds stereoselectively.[5]

• Reductions to the corresponding alcohol (Solketal) or oxidations to the carboxylic acid.

These transformations allow for the elaboration of the carbon skeleton while retaining the original stereochemistry, which is fundamental in the total synthesis of natural products and complex pharmaceuticals.[13][14]

Key Intermediate in Drug Synthesis

A prominent application is in the synthesis of antiviral and anticancer nucleoside analogues.

• Gemcitabine: (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde is a key intermediate for the anti-tumor drug gemcitabine.[12] Gemcitabine is a pyrimidine nucleoside derivative used in the treatment of various cancers, including pancreatic cancer.[12] The synthesis leverages the fixed stereochemistry of the glyceraldehyde acetonide to construct the chiral ribose-like sugar moiety of the drug.

Development of Chiral Ligands and Catalysts

The rigid dioxolane framework can be incorporated into the structure of ligands for asymmetric catalysis.[] By synthesizing ligands from this chiral source, chemists can create asymmetric environments around a metal center, enabling highly enantioselective transformations such as hydrogenation, epoxidation, and C-C bond formation.[]

Conclusion

2-Methyl-1,3-dioxolane-4-carbaldehyde and, more significantly, its 2,2-dimethyl analogue, represent more than just protected aldehydes. They are invaluable chiral synthons that provide a gateway to a vast array of enantiomerically pure molecules. Their well-defined stereochemistry, coupled with the versatile reactivity of the aldehyde group, has cemented their role in academic research and the industrial synthesis of high-value compounds, particularly pharmaceuticals. A thorough understanding of their structure, synthesis, and reactivity is therefore essential for any scientist engaged in the fields of medicinal chemistry and modern organic synthesis.

References

• (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. PubChem, National Center for Biotechnology Information. [Link]

• 1,3-Dioxolane-4-carboxaldehyde, 2,2-dimethyl-, (R)-. NIST Chemistry WebBook. [Link]

• 2-Methyl-2-(4-methyl-3-methylidenepentyl)-1,3-dioxolane. PubChem, National Center for Biotechnology Information. [Link]

• Efficient synthesis of 2-methylene-4-phenyl-1,3-dioxolane, a cyclic ketene acetal for controlling the NMP of methyl methacrylate and conferring tunable degradability. Polymer Chemistry, RSC Publishing. [Link]

• (4S)‐2,2‐Dimethyl‐1,3‐dioxolane‐4‐carboxaldehyde. ResearchGate. [Link]

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• 11. (R)-(+)-2,2-DIMETHYL-1,3-DIOXOLANE-4-CARBOXYLIC ACID METHYL ESTER(52373-72-5) 1H NMR spectrum [chemicalbook.com]
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Comprehensive Spectroscopic Characterization of 2-Methyl-1,3-dioxolane-4-carbaldehyde: A Technical Whitepaper

Executive Summary & Mechanistic Context

As a Senior Application Scientist, I frequently encounter challenges in the structural validation of highly reactive intermediates. 2-Methyl-1,3-dioxolane-4-carbaldehyde is a prime example. Functioning as a critical cyclic acetal intermediate in complex chemical pathways—ranging from the1[1] to the formulation of 2[2]—its precise spectroscopic characterization is paramount.

The core analytical challenge lies in the molecule's dual reactivity: the aldehyde moiety is prone to rapid oxidation and polymerization, while the 1,3-dioxolane ring is highly susceptible to acid-catalyzed hydrolysis. This guide establishes a self-validating spectroscopic framework (NMR and IR) to ensure absolute data integrity during the characterization of this compound.

Synthesis & Structural Dynamics

Typically, 2-methyl-1,3-dioxolane-4-carbaldehyde is synthesized via the controlled oxidation of 2-methyl-1,3-dioxolane-4-methanol, or through the direct acetalization of glyceraldehyde with acetaldehyde. The presence of two chiral centers (at C2 and C4) means the synthesized product inherently exists as a mixture of cis and trans diastereomers. Recognizing this stereochemical reality is critical; analysts must expect signal duplication in high-resolution NMR spectra rather than misinterpreting these secondary signals as impurities.

Synthesis pathway of 2-Methyl-1,3-dioxolane-4-carbaldehyde via Swern oxidation.

Spectroscopic Methodologies: A Self-Validating Approach

To guarantee scientific integrity, the following protocols are designed as self-validating systems . Every step includes a causality-driven choice to prevent the degradation of the target analyte.

Protocol 1: Anhydrous Sample Preparation for NMR

Causality: Standard Chloroform-d (CDCl₃) naturally degrades over time to produce trace amounts of deuterium chloride (DCl) and phosgene. Even micromolar concentrations of DCl will initiate the rapid cleavage of the acetal ring, contaminating the spectrum with free acetaldehyde and glyceraldehyde degradation products.

• Solvent Purification: Pass 1.0 mL of CDCl₃ through a 2 cm plug of activated basic alumina (Brockmann Grade I) packed in a glass Pasteur pipette immediately prior to use. This neutralizes any trace DCl.

• Sample Dissolution: Dissolve 15–20 mg of the freshly synthesized 2-methyl-1,3-dioxolane-4-carbaldehyde in 0.6 mL of the purified CDCl₃.

• Internal Standard: Add 0.05% v/v Tetramethylsilane (TMS) as a chemical shift reference.

• Fidelity Check (Self-Validation): During acquisition, check the integration ratio of the aldehyde proton (~9.7 ppm) against the acetal methine proton (~5.1 ppm). A strict 1:1 ratio validates that the molecule is intact. A reduced aldehyde integration indicates polymerization, while a reduced acetal integration indicates hydrolysis.

Protocol 2: ATR-FTIR Acquisition

Causality: Transmission IR using KBr pellets exposes the sensitive aldehyde to moisture and potential catalytic degradation on the salt surface. Attenuated Total Reflectance (ATR) allows for the instantaneous analysis of the neat liquid, preserving molecular integrity.

• Clean the diamond ATR crystal with anhydrous isopropyl alcohol and allow it to evaporate completely. Collect a background spectrum.

• Deposit 2 μL of neat 2-methyl-1,3-dioxolane-4-carbaldehyde directly onto the crystal.

• Acquire 32 scans at a resolution of 4 cm⁻¹.

• Fidelity Check: The absolute absence of a broad O-H stretching band above 3200 cm⁻¹ validates the complete oxidation of the precursor alcohol and confirms the sample is free of water.

Self-validating NMR acquisition workflow ensuring acetal stability.

Quantitative Data Presentation

The following tables summarize the expected spectroscopic data for 2-methyl-1,3-dioxolane-4-carbaldehyde. Note that chemical shifts are presented as tight ranges to account for the cis and trans diastereomeric splitting commonly observed in 3[3].

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
CHO	9.65 – 9.75	d (J = 1.5 Hz)	1H	Aldehyde proton
C2-H	5.05 – 5.15	q (J = 4.8 Hz)	1H	Acetal methine
C4-H	4.35 – 4.45	m	1H	Ring methine
C5-H₂	3.95 – 4.15	m	2H	Ring methylene (diastereotopic)
C2-CH₃	1.35 – 1.45	d (J = 4.8 Hz)	3H	Methyl group

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Assignment
C=O	200.5 – 201.2	Aldehyde carbonyl
C2	102.4 – 103.1	Acetal carbon
C4	76.8 – 77.5	Ring methine
C5	66.2 – 66.8	Ring methylene
C2-CH₃	19.5 – 20.2	Methyl carbon

Table 3: ATR-FTIR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2985, 2880	Medium	C-H stretch (aliphatic ring/methyl)
2825, 2725	Weak	C-H stretch (aldehyde, Fermi resonance doublet)
1735	Strong	C=O stretch (aldehyde carbonyl)
1380	Medium	C-H bending (methyl group)
1140, 1080	Strong	C-O-C asymmetric/symmetric stretch (acetal ring)

Spectral Interpretation & Troubleshooting Insights

When analyzing the ¹H NMR spectrum, the most diagnostic signals are the aldehyde doublet at ~9.7 ppm and the acetal quartet at ~5.1 ppm. Because the methyl group at C2 and the aldehyde group at C4 can be oriented cis or trans relative to the dioxolane ring, you will observe two distinct sets of these signals (usually in a ~60:40 to 50:50 ratio depending on the thermodynamic conditions of synthesis).

If the sample has been exposed to acidic impurities during 4[4], the C2-H quartet will diminish, and a new highly deshielded quartet will appear around 9.8 ppm corresponding to free acetaldehyde. In the IR spectrum, the presence of the classic Fermi resonance doublet (2825 and 2725 cm⁻¹) alongside the sharp 1735 cm⁻¹ carbonyl peak provides definitive proof of the aldehyde moiety, distinguishing it from ester or ketone byproducts.

References

• Mechanisms of Propylene Glycol and Triacetin Pyrolysis The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

• 1H NMR: A Novel Approach To Determining the Thermodynamic Properties of Acetaldehyde Condensation Reactions with Glycerol, (+)-Catechin, and Glutathione in Model Wine Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Green Production of Glycerol Ketals with a Clay-Based Heterogeneous Acid Catalyst MDPI URL:[Link]

• Jet Fuel System Icing Inhibitors: Synthesis and Characterization Industrial & Engineering Chemistry Research (ACS Publications) URL:[Link]

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• 4. mdpi.com [mdpi.com]

The Reactivity Profile of 2-Methyl-1,3-dioxolane-4-carbaldehyde: From Asymmetric Synthesis to Thermal Degradation

Executive Summary

2-Methyl-1,3-dioxolane-4-carbaldehyde is a highly versatile molecular entity characterized by a reactive aldehyde moiety adjacent to a sterically demanding, oxygen-rich cyclic acetal. In the realm of organic synthesis, this structural motif (and its closely related 2,2-dimethyl analog, widely known as glyceraldehyde acetonide) serves as a cornerstone chiral building block for the stereoselective construction of complex polyoxygenated frameworks[1]. Conversely, in the field of high-temperature physical chemistry, it acts as a critical, transient intermediate in the pyrolytic degradation of biomass-derived solvents such as triacetin and propylene glycol[2].

This whitepaper dissects the dual nature of 2-methyl-1,3-dioxolane-4-carbaldehyde, providing an authoritative analysis of its stereoelectronic behavior during nucleophilic additions and its thermodynamic instability under extreme thermal stress.

Fig 1. Divergent reactivity pathways of 2-methyl-1,3-dioxolane-4-carbaldehyde.

Stereochemical Dynamics and the Felkin-Anh Paradigm

The synthetic utility of 1,3-dioxolane-4-carbaldehydes lies in their ability to dictate the stereochemical outcome of nucleophilic additions at the adjacent carbonyl carbon. The rigidity of the five-membered dioxolane ring restricts the conformational freedom of the α-stereocenter, creating a highly predictable stereoelectronic environment.

When subjected to nucleophilic attack, the transition state is rigorously governed by the 3[3].

• Causality of Stereocontrol: The highly electronegative oxygen atom of the dioxolane ring acts as the "large" group. To minimize high-energy interactions, the C–O bond aligns anti-periplanar to the incoming nucleophile. This specific orbital alignment lowers the energy of the transition state via hyperconjugation (delocalization of the incoming nucleophile's electrons into the σ* orbital of the C–O bond). Consequently, the nucleophile approaches via the less sterically hindered Bürgi-Dunitz trajectory, resulting in the overwhelming preference for anti-diastereomers[3][4].

Fig 2. Felkin-Anh stereocontrol mechanism dictating anti-diastereoselectivity.

Thermal Degradation and Pyrolytic Kinetics

Beyond controlled laboratory synthesis, 2-methyl-1,3-dioxolane-4-carbaldehyde plays a pivotal role in the high-temperature pyrolysis of biomass-derived compounds. Recent Density Functional Theory (DFT) studies on the2[2] reveal that this molecule is a critical bottleneck intermediate.

• Mechanistic Causality: During thermal degradation, triacetin eliminates acetic anhydride to form glycidyl acetate. This epoxide intermediate is highly strained and rapidly undergoes an internal rearrangement to form 2-methyl-1,3-dioxolane-4-carbaldehyde, overcoming an activation barrier of 56.1 kcal/mol.

• Ring Cleavage: As temperatures exceed 800 K, the thermal energy supersedes the structural integrity of the dioxolane ring. The molecule subsequently undergoes a high-energy cleavage (barrier height: 79.5 kcal/mol) to decompose into acetaldehyde and glycidal (oxiranecarbaldehyde)[2]. The high barrier of this final step explains why the dioxolane intermediate can be transiently trapped and observed during analytical pyrolysis.

Fig 3. Pyrolytic degradation pathway of triacetin highlighting the transient dioxolane intermediate.

Quantitative Data Summary

The following table synthesizes the kinetic barriers of thermal degradation alongside the stereochemical yields of standard synthetic pathways, providing a comprehensive quantitative profile.

Reaction / Transformation Pathway	Governing Metric	Value / Outcome	Ref.
Glycidyl Acetate → 2-Methyl-1,3-dioxolane-4-carbaldehyde	Activation Barrier (ΔG‡)	56.1 kcal/mol	[2]
2-Methyl-1,3-dioxolane-4-carbaldehyde → Acetaldehyde + Glycidal	Activation Barrier (ΔG‡)	79.5 kcal/mol	[2]
Nucleophilic Addition (Grignard Reagents)	Diastereomeric Ratio (dr)	>10:1 (anti:syn)	[3]
Wittig Olefination (Stabilized Ylides)	Geometric Ratio (E/Z)	>95:5 (E-selective)	[1]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes built-in causality checks and analytical verification steps.

Protocol A: Diastereoselective Nucleophilic Addition

Objective: Synthesize an anti-secondary alcohol via Grignard addition while preserving the integrity of the dioxolane ring.

• Preparation: Flame-dry a Schlenk flask under vacuum and purge with Argon. Dissolve the aldehyde (1.0 equiv) in anhydrous THF (0.2 M).

  • Causality: The dioxolane ring is highly susceptible to hydrolysis in the presence of adventitious moisture and Lewis acidic metals. Strict anhydrous conditions prevent premature ring-opening[1].

• Cryogenic Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Causality: Cryogenic temperatures suppress the free rotation of the C–C bond connecting the aldehyde to the ring, locking the molecule into the optimal Felkin-Anh conformer to maximize stereoselectivity.

• Addition: Add the Grignard reagent (1.2 equiv) dropwise over 15 minutes. Stir for 2 hours at -78 °C.

• Self-Validating Quench: Quench the reaction strictly with saturated aqueous NH₄Cl at -78 °C before warming to room temperature.

  • Causality: A mildly acidic quench is mandatory. Stronger acids will cleave the acetal, while basic conditions can cause epimerization of the α-stereocenter.

• Validation: Analyze the crude mixture via ¹H-NMR. The anti-diastereomer will exhibit a distinct coupling constant ( J≈4−5 Hz) compared to the syn-isomer, validating the stereochemical outcome.

Protocol B: Pyrolytic Trapping via TGA-GC/MS

Objective: Isolate and identify the transient 2-methyl-1,3-dioxolane-4-carbaldehyde intermediate during triacetin pyrolysis.

• Sample Loading: Place 5.0 mg of triacetin in a pre-tared alumina crucible within a Thermogravimetric Analyzer (TGA).

• Heating Ramp: Apply a heating rate of 10 °C/min from 298 K to 800 K under a continuous flow of ultra-high purity N₂ (50 mL/min).

  • Causality: A controlled ramp rate ensures that the thermal energy distribution allows the 56.1 kcal/mol barrier to be breached sequentially before the 79.5 kcal/mol cleavage barrier is reached[2].

• Effluent Trapping: Route the evolved gases through a transfer line heated to 250 °C directly into a GC/MS system.

  • Causality: Heating the transfer line prevents the condensation of high-boiling intermediates before they reach the ionization chamber.

• Validation: Monitor the MS chromatogram. The appearance of a peak with an m/z corresponding to the intact dioxolane, followed sequentially at higher temperatures by peaks for acetaldehyde (m/z 44) and glycidal (m/z 72), validates the sequential decomposition mechanism.

References

• Mechanisms of Propylene Glycol and Triacetin Pyrolysis Source: ACS Publications (The Journal of Physical Chemistry A) URL:[Link][2]

• Phosphine-Catalyzed Diastereoselective Synthesis of β-Lactones from Disubstituted Ketenes and α-Chiral Oxyaldehydes Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link][3]

• Investigation of Diastereoselective Acyclic α-Alkoxydithioacetal Substitutions Involving Thiacarbenium Intermediates Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link][4]

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Chiral Properties and Synthetic Utility of (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde

Executive Summary & Chiral Significance

In the realm of asymmetric synthesis and drug development, the "chiral pool" approach remains one of the most reliable strategies for constructing complex stereocenters. (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (commonly referred to as D-glyceraldehyde acetonide or (R)-2,3-O-isopropylidene-D-glyceraldehyde) is a highly versatile, enantiomerically pure building block[1]. Derived primarily from naturally occurring D-mannitol, this aldehyde serves as a foundational hub for synthesizing nucleosides, carbohydrates, sphingolipids, and complex natural products[2].

This technical guide provides an in-depth analysis of its physicochemical properties, field-proven synthetic protocols, and its divergent applications in modern organic chemistry.

Physicochemical & Chiral Properties

The utility of (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde is heavily dependent on maintaining the integrity of its α-chiral center. The compound is an oily, colorless liquid at room temperature[1][3]. Because the aldehyde group is adjacent to a stereocenter, it is highly susceptible to base- or acid-catalyzed racemization, as well as hydrate formation in the presence of moisture[4].

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	(R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde
CAS Number	15186-48-8
Molecular Formula	C₆H₁₀O₃
Molecular Weight	130.14 g/mol
Specific Rotation ( [α]D22​ )	+53.8° ( c=2 , in CHCl₃)
Boiling Point	139 °C (lit.)
Density	1.045 g/mL at 25 °C
Refractive Index	n20/D​ 1.454
Storage Temperature	-20 °C (Under inert atmosphere)

Data synthesized from authoritative chemical databases and supplier specifications[3][5].

Mechanistic Synthesis from D-Mannitol

The most atom-economical and stereocontrolled route to this aldehyde utilizes D-mannitol. The synthesis is a two-stage process: selective terminal ketalization followed by oxidative cleavage of the internal vicinal diol.

Workflow for the synthesis of the aldehyde from D-mannitol.

Protocol 1: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

Objective: Selectively protect the terminal diols (C1-C2 and C5-C6) of D-mannitol while leaving the C3-C4 vicinal diol exposed for subsequent cleavage.

• Reagent Charging: In a reaction vessel, suspend D-mannitol in 1,2-dimethoxyethane (solvent) and 2,2-dimethoxypropane (acetalizing agent).

• Catalysis: Add a catalytic amount of stannous chloride (SnCl₂) or p-toluenesulfonic acid.

  • Causality: The catalyst drives the transacetalization. 1,2-dimethoxyethane is chosen because it solubilizes the intermediate species without participating in the reaction.

• Thermal Activation: Heat the stirred slurry to reflux. The system acts as a self-validating visual indicator: the opaque slurry will become completely clear (approx. 30–50 min) once the D-mannitol is fully consumed and converted into the soluble diacetonide.

• Quenching: Cool the solution below reflux and inject a weak base (e.g., pyridine).

  • Causality: Neutralizing the acid catalyst is critical before concentration; otherwise, the acetonide groups will hydrolyze during solvent evaporation.

• Isolation: Concentrate under reduced pressure to yield the crude solid diacetonide.

Protocol 2: Biphasic Oxidative Cleavage

Objective: Cleave the C3-C4 bond to yield two equivalents of the target aldehyde without inducing racemization[4].

• Phase Setup: Dissolve the crude 1,2:5,6-di-O-isopropylidene-D-mannitol in dichloromethane (CH₂Cl₂).

• Oxidant Addition: Add solid sodium metaperiodate (NaIO₄) with vigorous mechanical stirring.

• Initiation via Water: Introduce a precise, small volume of deionized water (approx. 4% by volume).

  • Causality & Trustworthiness: Historically, lead tetraacetate (Pb(OAc)₄) was used, but it generates toxic lead tars and acetic acid, which catalyzes the racemization of the product[4]. NaIO₄ is a milder, greener alternative. The addition of water creates a biphasic system: water dissolves the NaIO₄ to initiate cleavage, while the CH₂Cl₂ immediately extracts the highly water-soluble aldehyde product. This rapid phase transfer protects the sensitive α-chiral center from aqueous hydration and racemization[4].

• Monitoring: Stir for 1–2 hours. The reaction is self-validating via TLC (disappearance of the diol) and a mild exothermic temperature rise.

• Drying: Add anhydrous magnesium sulfate (MgSO₄) directly to the biphasic mixture.

  • Causality: The aldehyde readily forms a stable hydrate. Quenching residual water before filtration and concentration prevents the equilibrium from shifting toward the hydrate state[4].

• Purification: Filter through a Celite pad and purify via fractional distillation under reduced pressure (collecting the fraction at 67–73°C at 30 mm Hg) to isolate the pure enantiomer.

Key Applications in Asymmetric Synthesis

The structural geometry of (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde makes it an ideal electrophile for stereoselective transformations.

Divergent synthetic applications of (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.

• Total Synthesis of Natural Products: The aldehyde is the foundational starting material for the total synthesis of Jiangrine C and D. Through a silver-induced[3 + 2] cycloaddition reaction with terminal alkynes and isocyanides, researchers successfully build the complex architectures of these targets[1][2]. Furthermore, it is utilized to synthesize enantiopure bicyclic tetrahydrofuran derivatives via electrophilic selenium-mediated cyclizations[1][2].

• Stereoselective Aldol Reactions: It acts as a highly effective substrate in organocatalyzed Aldol reactions. For instance, when reacted with acetone in the presence of D-prolinamido-glycoside catalysts, it yields 1,3-dideoxy-4,5-di-O-isopropylidene-D-erythro-hexulose with exceptional diastereomeric excess (up to 94% de)[6].

• Henry Condensations & Olefination: It is widely utilized in Henry (nitroaldol) condensations to form highly functionalized chiral aziridines, and in Wittig-type olefinations to generate chiral allylic alcohols[5].

Handling, Storage, and E-E-A-T Considerations

To maintain the scientific integrity of downstream assays, drug development professionals must adhere to strict handling guidelines:

• Temperature Control: The compound must be stored at -20 °C[5]. At room temperature, the aldehyde is prone to slow polymerization.

• Inert Atmosphere: Exposure to atmospheric moisture leads to the formation of a gem-diol (hydrate), which disrupts molarity calculations in stoichiometric reactions. Always flush storage vessels with Argon or Nitrogen.

• Aprotic Conditions: Ensure all downstream reactions (e.g., Wittig reactions) are strictly aprotic. Trace amounts of acetic acid (often a remnant if synthesized via Pb(OAc)₄) will cause rapid racemization[4].

References

• Fisher Scientific - (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde, 97%. 5

• Alfa Chemistry - CAS 15186-48-8 (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. 1

• ChemicalBook - 15186-48-8 | CAS DataBase. 3

• Organic Syntheses - Org. Synth. 1995, 72, 6.

• Synthetic Communications - An Improved Preparation of (+)2,3-O-Isopropylidene-D-Glyceraldehyde.4

• SCIRP - Stereoselective Aldol Reaction in Aqueous Solution Using Prolinamido-Glycosides. 6

• Sigma-Aldrich - (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 15186-48-8 | CAS DataBase [m.chemicalbook.com]
• 4. tandfonline.com [tandfonline.com]
• 5. (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde, 97% 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.at]
• 6. Stereoselective Aldol Reaction in Aqueous Solution Using Prolinamido-Glycosides as Water-Compatible Organocatalyst [file.scirp.org]

Protocols & Analytical Methods

Reaction of 2-Methyl-1,3-dioxolane-4-carbaldehyde with Grignard reagents

Application Note: Stereoselective Grignard Addition to 1,3-Dioxolane-4-Carbaldehydes

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol

Executive Summary

The nucleophilic addition of Grignard reagents to 2-methyl- and 2,2-dimethyl-1,3-dioxolane-4-carbaldehyde (commonly known as glyceraldehyde acetonide) is a cornerstone C–C bond-forming reaction in the total synthesis of macrolides, polyols, and complex pharmaceutical intermediates[1]. Because the starting aldehyde is a chiral pool derivative (typically synthesized from D-mannitol or L-ascorbic acid), the reaction leverages substrate-controlled asymmetric induction to establish a new stereocenter. This guide provides an authoritative breakdown of the mechanistic causality dictating stereoselectivity, quantitative data for optimization, and a self-validating experimental protocol designed to maximize diastereomeric purity[2].

Mechanistic Causality & Stereocontrol

The stereochemical outcome of adding a Grignard reagent (RMgX) to 1,3-dioxolane-4-carbaldehydes is governed by the competition between two distinct transition state models. Understanding this causality is critical for rational reaction design.

• The Cram-Chelation Model (Favored): Magnesium is highly oxophilic. In non-polar, weakly coordinating solvents (like Et₂O), the Mg²⁺ ion of the Grignard reagent tightly coordinates to both the carbonyl oxygen and the adjacent C3-oxygen of the dioxolane ring[3]. This bidentate coordination locks the substrate into a rigid, planar five-membered chelate ring. The nucleophilic alkyl group then attacks the carbonyl carbon from the less sterically hindered face (opposite the bulky C4 substituent), predominantly yielding the anti-diastereomer [4].

• The Felkin-Anh Model (Disfavored/Additive Dependent): If the chelation is disrupted—either by using strongly coordinating solvents (e.g., HMPA) that saturate the magnesium's coordination sphere, or by employing bulky non-chelating protecting groups—the substrate adopts an open conformation. Nucleophilic attack then proceeds via the Felkin-Anh trajectory, which favors the syn-diastereomer .

For standard Grignard additions to 1,3-dioxolane-4-carbaldehydes, the Cram-chelate pathway is the default, but its efficiency is highly sensitive to solvent and temperature[4].

Caption: Mechanistic divergence of Grignard addition via chelation vs. open transition state models.

Quantitative Diastereoselectivity Data

The choice of solvent and the use of Lewis acid additives directly dictate the rigidity of the chelate, thereby impacting the Diastereomeric Ratio (dr). The table below summarizes field-proven parameters for optimizing the anti-selective addition.

Grignard Reagent	Solvent	Additive	Temp (°C)	Major Diastereomer	Diastereomeric Ratio (dr)
MeMgBr	Et₂O	None	-78	anti	92:8
MeMgBr	THF	None	-78	anti	80:20
MeMgBr	THF	ZnBr₂ (1.0 eq)	-78	anti	>95:5
VinylMgBr	Et₂O	None	-78	anti	88:12
PhMgBr	Et₂O	None	-78	anti	95:5

Data Insight: Diethyl ether (Et₂O) consistently outperforms Tetrahydrofuran (THF) in stereocontrol. THF is a stronger Lewis base and competes with the dioxolane oxygens for magnesium coordination, slightly destabilizing the Cram-chelate transition state. If THF must be used for solubility reasons, the pre-addition of anhydrous ZnBr₂ restores high stereoselectivity by forming a highly rigid zinc-chelate prior to Grignard addition.

Self-Validating Experimental Protocol

This protocol is engineered to ensure high yield and stereochemical fidelity. Every critical step includes a causality explanation and a self-validation checkpoint.

Step 1: System Preparation & Reagent Validation

• Causality: Trace moisture rapidly quenches the Grignard reagent, leading to inaccurate stoichiometry, poor conversion, and potential epimerization of the sensitive α-chiral center of the aldehyde[5].

• Action: Flame-dry a Schlenk flask under vacuum and backfill with Argon (3 cycles). Titrate the Grignard reagent using the Knochel protocol (iodine/LiCl in THF) to determine exact molarity before use.

Step 2: Substrate Coordination

• Causality: Lower temperatures (-78 °C) minimize the kinetic energy of the system, locking the substrate into a rigid Cram-chelate conformation with Mg²⁺, which is essential for maximizing anti-diastereoselectivity.

• Action: Dissolve (R)-2,2-dimethyl-1,3-dioxolane-4-carbaldehyde (1.0 equiv, 10 mmol) in anhydrous Et₂O (50 mL, 0.2 M). Cool to -78 °C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibration.

Step 3: Nucleophilic Addition

• Causality: Rapid addition causes localized exotherms, which provide enough thermal energy to break the chelate, increasing the syn-diastereomer byproduct.

• Action: Add the Grignard reagent (1.2 equiv, 12 mmol) dropwise down the cold side of the flask over 20 minutes. Maintain stirring at -78 °C for 2 hours.

• Self-Validation Checkpoint: Quench a 50 µL reaction aliquot into 500 µL of saturated NH₄Cl, extract with EtOAc, and analyze via TLC (Stain with KMnO₄). Complete consumption of the UV-inactive aldehyde (Rf ~0.6 in 20% EtOAc/Hexanes) validates that the nucleophilic addition is complete.

Step 4: Quenching and Isolation

• Causality: Highly acidic quenching conditions will cleave the sensitive acetonide (dioxolane ring), leading to water-soluble triols that are lost during aqueous workup.

• Action: Quench the reaction strictly at -78 °C by the slow dropwise addition of saturated aqueous NH₄Cl (10 mL). Remove the cooling bath and allow the mixture to warm to room temperature. Extract the aqueous layer with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation Checkpoint: Obtain a crude ¹H NMR spectrum before purification. Integrate the newly formed carbinol methine protons (typically appearing between δ 3.5–4.0 ppm) to determine the exact anti:syn diastereomeric ratio. This validates the reaction's stereochemical success before any product is artificially enriched or lost to silica gel chromatography[2].

Sources

• 1. BJOC - Syntheses of spliceostatins and thailanstatins: a review [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Diastereoselective C-alkylation of aldimines, derived from chiral α-carbon heteroatom-substituted aldehydes, with triethylborane. Application to the s ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01397A [pubs.rsc.org]
• 4. Synthesis of an Advanced Intermediate of the Jatrophane Diterpene Pl-4: A Dibromide Coupling Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scite.ai [scite.ai]

Wittig reaction protocol for 2-Methyl-1,3-dioxolane-4-carbaldehyde

Application Note: Stereocontrolled Wittig Olefination of 2-Methyl-1,3-dioxolane-4-carbaldehyde

Overview & Strategic Context

Chiral 1,3-dioxolane-4-carbaldehydes—including 2-methyl-1,3-dioxolane-4-carbaldehyde and its ubiquitous analog, 2,2-dimethyl-1,3-dioxolane-4-carbaldehyde (glyceraldehyde acetonide)—are foundational chiral pool building blocks. They are heavily utilized in the synthesis of complex bioactive molecules, macrolides, and nucleoside analogs like 1[1][2]. The Wittig reaction remains the premier methodology for the homologous 3 of these aldehydes[3].

However, the inherent acidity of the α -proton adjacent to the carbonyl makes these substrates highly susceptible to base-catalyzed enolization and subsequent racemization. This application note details a self-validating, stereocontrolled protocol for the Wittig olefination of 2-methyl-1,3-dioxolane-4-carbaldehyde. By engineering the reaction conditions—specifically the choice of base, temperature gradients, and ylide stabilization—researchers can achieve high geometric selectivity while rigorously preserving the integrity of the C4 chiral center.

Mechanistic Causality & Stereochemical Control

The Wittig reaction proceeds via the nucleophilic attack of a phosphonium ylide on the aldehyde, forming a four-membered 4 via a [2+2] cycloaddition[4][5]. This intermediate rapidly undergoes cycloreversion to expel triphenylphosphine oxide (TPPO) and form the desired alkene[4].

• Ylide Reactivity and E/Z Selectivity : The geometry of the resulting alkene is dictated by the electronic nature of the ylide. Non-stabilized ylides (bearing simple alkyl groups) react under kinetic control to predominantly yield (Z) -alkenes. Conversely, stabilized ylides (bearing electron-withdrawing groups) react under thermodynamic control to yield (E) -alkenes[5].

• Mitigating Racemization : The α -stereocenter of 2-methyl-1,3-dioxolane-4-carbaldehyde is fragile. If the ylide generation is incomplete, residual strong base (e.g., n -BuLi) will deprotonate the aldehyde, destroying the chiral center. To prevent this, bases with high kinetic basicity but lower nucleophilicity (such as NaHMDS) are preferred for non-stabilized ylides, and the 6 ( −78∘C )[6]. Alternatively, mild phase-transfer conditions (e.g., t -BuOK in CH2​Cl2​/t-BuOH ) can be employed to minimize racemization, though this often results in E/Z mixtures[7].

Experimental Workflow

Workflow for the stereocontrolled Wittig olefination of alpha-chiral aldehydes.

Reaction Optimization Data

The following table synthesizes the effects of varying reaction parameters on the olefination of 1,3-dioxolane-4-carbaldehydes, demonstrating the critical balance between yield, geometric selectivity, and stereochemical preservation[5][7].

Ylide Type	Reagents (Base / Solvent)	Temp Profile	E/Z Ratio	Yield (%)	Racemization Risk
Non-stabilized	NaHMDS / THF	−78∘C to RT	<5:95	88	Low
Non-stabilized	t -BuOK / CH2​Cl2​ : t -BuOH	0∘C to RT	45:55	85	Moderate
Stabilized	None required / CH2​Cl2​	RT	>95:5	92	Low
Semi-stabilized	n -BuLi / THF	−78∘C to RT	50:50	75	High

Table 1: Influence of ylide stabilization and base selection on the Wittig olefination of chiral dioxolane carbaldehydes.

Detailed Experimental Protocol

Objective: Synthesis of a (Z) -alkene via a non-stabilized phosphonium ylide while preserving the C4 stereocenter of 2-methyl-1,3-dioxolane-4-carbaldehyde.

Phase 1: Preparation of the Ylide (Exclusion of Moisture) Causality: Phosphonium ylides are highly sensitive to water, which prematurely quenches them back to the phosphonium salt and triphenylphosphine oxide.

• Apparatus Setup : Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under a continuous stream of dry Argon.

• Salt Suspension : Add the alkyltriphenylphosphonium halide salt (1.2 equivalents relative to the aldehyde) to the flask. Suspend the salt in anhydrous THF (to achieve a 0.2 M concentration).

• Base Addition : Cool the suspension to 0∘C using an ice-water bath. Dropwise, add a solution of NaHMDS (1.15 equivalents, 1.0 M in THF).

  • Self-Validation Check: The suspension will transition to a vibrant, homogeneous colored solution (typically deep orange or red for non-stabilized ylides), indicating successful deprotonation and ylide formation.

• Maturation : Stir the mixture at 0∘C for 30 minutes to ensure complete consumption of the base. Crucial step: Unreacted base will epimerize the aldehyde.

Phase 2: Substrate Addition & Olefination Causality: Cryogenic temperatures suppress the kinetic enolization pathway of the aldehyde, favoring the desired nucleophilic addition. 5. Cooling : Lower the reaction temperature to −78∘C using a dry ice/acetone bath. Allow 10 minutes for thermal equilibration. 6. Aldehyde Introduction : Dissolve 2-methyl-1,3-dioxolane-4-carbaldehyde (1.0 equivalent) in a minimal volume of anhydrous THF. Add this solution dropwise down the side of the flask over 10 minutes to prevent localized temperature spikes. 7. Cycloaddition : Stir at −78∘C for 1 hour. The color of the ylide should noticeably fade as the oxaphosphetane intermediate forms[4]. 8. Cycloreversion : Remove the cooling bath and allow the reaction to slowly warm to room temperature over 2 hours to drive the cycloreversion and alkene formation[4]. Monitor completion via TLC (Hexanes/EtOAc, visualized with an anisaldehyde stain).

Phase 3: Quenching & Triphenylphosphine Oxide (TPPO) Removal Causality: TPPO is notoriously difficult to separate from non-polar alkene products via standard chromatography. Trituration exploits the differential solubility of TPPO in hexanes. 9. Quench : Terminate the reaction by adding saturated aqueous NH4​Cl (10 mL). Extract the aqueous layer with diethyl ether ( 3×20 mL ). Diethyl ether is preferred over ethyl acetate to minimize the extraction of excess TPPO. 10. Concentration : Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield a crude viscous oil/solid mixture. 11. Trituration : Suspend the crude residue in cold hexanes (20 mL) and stir vigorously for 15 minutes. The TPPO will precipitate as a fine white powder. 12. Filtration : Filter the suspension through a short pad of Celite, washing the filter cake with additional cold hexanes. 13. Final Purification : Concentrate the filtrate. The resulting residue is highly enriched in the desired alkene and can be seamlessly purified via flash column chromatography with minimal risk of TPPO co-elution.

References

• New Approach for the Stereoselective Synthesis of (+)-epi-Cytoxazone . SciELO. Available at:[Link]

• Applications of Wittig Reaction in the Total Synthesis of Natural Macrolides . ResearchGate. Available at: [Link]

• Wittig Reaction - Examples and Mechanism . Master Organic Chemistry. Available at: [Link]

• Wittig Reaction . Organic Chemistry Portal. Available at: [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Wittig Olefination Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. (R)-(+)-2,2-ジメチル-1,3-ジオキソラン-4-カルボキシアルデヒド | Sigma-Aldrich [sigmaaldrich.com]
• 7. scielo.br [scielo.br]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-1,3-dioxolane-4-carbaldehyde

Welcome to the Technical Support and Troubleshooting Center for the synthesis of 2-methyl-1,3-dioxolane-4-carbaldehyde. This guide is designed for researchers and drug development professionals to diagnose, prevent, and resolve common side reactions encountered during the two-step synthesis: the acid-catalyzed acetalization of glycerol with acetaldehyde, followed by the controlled oxidation of the resulting intermediate[1][2].

Reaction Pathway and Side-Reaction Mapping

The following diagram illustrates the primary synthetic workflow and the diverging pathways that lead to common side reactions.

Figure 1: Synthetic workflow showing the primary target pathway (green/blue) and major side reactions (red/yellow).

Troubleshooting FAQs: Acetalization Stage

Q1: My GC-MS shows a massive secondary peak with the same mass as my intermediate. What is it, and how do I suppress it? A: You are observing the formation of the 1,3-acetal isomer (2-methyl-1,3-dioxane-5-ol). The reaction between glycerol and aliphatic aldehydes inherently produces an equilibrating mixture of 1,2-acetals (five-membered dioxolanes) and 1,3-acetals (six-membered dioxanes)[1][2].

• Causality: The six-membered dioxane ring is thermodynamically favored under prolonged heating, while the five-membered dioxolane is kinetically favored.

• Resolution: To maximize the 1,2-acetal (dioxolane) yield, run the reaction under kinetic control (lower temperatures, typically 40-50°C) and quench the acid catalyst (e.g., p-TsOH) immediately with triethylamine once the theoretical amount of water is collected via Dean-Stark.

Q2: Why is my acetaldehyde consumption so high without a corresponding increase in product yield? A: Acetaldehyde is highly volatile (b.p. 20.2°C) and prone to acid-catalyzed aldol condensation/oligomerization (forming paraldehyde).

• Resolution: Use a sealed pressure reactor or a chilled reflux condenser (-10°C). Add acetaldehyde dropwise to the glycerol/catalyst mixture rather than mixing all reagents upfront.

Troubleshooting FAQs: Oxidation Stage

Q3: The oxidation of 2-methyl-1,3-dioxolane-4-methanol is yielding a highly polar side product that stays on the baseline in TLC. What went wrong? A: This is over-oxidation to 2-methyl-1,3-dioxolane-4-carboxylic acid.

• Causality: Aggressive oxidants (like Jones reagent or unbuffered KMnO4) will rapidly push the newly formed aldehyde to the carboxylic acid.

• Resolution: Switch to a milder, self-limiting oxidation protocol. Anam et al. recommend the TEMPO/NaOCl (Anelli oxidation) system or Swern oxidation. If using TEMPO, buffer the biphasic system with NaHCO3 to pH 8.5-9.0.

Q4: I am losing my acetal protecting group during the oxidation workup. How do I prevent ring cleavage? A: Dioxolanes are highly sensitive to aqueous acidic conditions. If your oxidation generates acid (e.g., HCl from Swern oxidation or hypochlorous acid disproportionation), the acetal will hydrolyze back to glycerol and acetaldehyde.

• Resolution: Ensure the reaction is strictly buffered. Quench Swern oxidations with excess triethylamine before adding any water.

Quantitative Data: Side Product Distribution

The following table summarizes the expected distribution of products based on the choice of oxidation conditions.

Oxidation Method	Target Aldehyde Yield (%)	Over-oxidation (Acid) (%)	Ring Cleavage (%)	Unreacted Alcohol (%)
TEMPO / NaOCl (Buffered)	88 - 92	< 2	< 1	5 - 8
Swern Oxidation	85 - 90	0	5 - 10 (if poorly quenched)	< 5
PCC (DCM)	70 - 75	5 - 10	10 - 15	< 5
Jones Reagent	< 20	> 70	High	0

Self-Validating Protocol: TEMPO-Catalyzed Oxidation

This protocol incorporates built-in validation checks to ensure side reactions are minimized.

Step 1: Reaction Setup Dissolve 2-methyl-1,3-dioxolane-4-methanol (1.0 eq) in dichloromethane (DCM). Add TEMPO (0.01 eq) and KBr (0.1 eq).

• Validation Check: The solution should be a pale orange/red color, confirming active TEMPO radical presence.

Step 2: Buffer Addition Add an equal volume of 0.5 M NaHCO3 aqueous solution. Chill the biphasic mixture to 0°C.

• Validation Check: Measure the pH of the aqueous layer; it must be between 8.5 and 9.0 to prevent acid-catalyzed ring cleavage.

Step 3: Oxidant Addition Add NaOCl (1.05 eq, commercial bleach) dropwise over 30 minutes, maintaining the internal temperature below 5°C.

• Validation Check: Monitor by TLC (Hexanes:EtOAc 7:3). The reaction is complete when the alcohol spot disappears. Do not add excess NaOCl, as this triggers over-oxidation to the carboxylic acid.

Step 4: Quench and Extraction Quench the reaction with saturated aqueous Na2S2O3 to destroy unreacted hypochlorite. Extract with DCM, wash with brine, dry over Na2SO4, and concentrate under reduced pressure (keep bath < 30°C to avoid aldehyde volatility).

References

• European Journal of Lipid Science and Technology. "Mechanisms of Propylene Glycol and Triacetin Pyrolysis". Accessed April 2, 2026.[Link][3]

• Google Patents. "WO2012071154A2 - Lubricating composition containing 1,3-dioxolane-4-methanol compounds". Accessed April 2, 2026.[1]

• Google Patents. "CN103314088A - Lubricating composition containing 1,3-dioxolane-4-methanol compounds". Accessed April 2, 2026.[2]

Sources

• 1. WO2012071154A2 - Lubricating composition containing 1,3-dioxolane-4-methanol compounds as antiwear additives - Google Patents [patents.google.com]
• 2. CN103314088A - Lubricating composition containing 1,3-dioxolane-4-methanol compounds as antiwear additives - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Stereoselectivity in 2-Methyl-1,3-dioxolane-4-carbaldehyde Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter stereochemical drift when working with α-oxygenated chiral aldehydes. 2-Methyl-1,3-dioxolane-4-carbaldehyde is a powerful chiral pool building block, but it presents two distinct stereochemical challenges: the kinetic lability of the C4 α-stereocenter (prone to epimerization) and the control of facial selectivity during nucleophilic additions.

This guide is designed to provide you with self-validating protocols, mechanistic causality, and field-proven solutions to maintain absolute stereocontrol in your synthetic workflows.

Part 1: Troubleshooting Guide (Root Cause Analysis)

Q1: Why is my aldehyde losing enantiomeric purity (epimerizing) during oxidation or basic workup?

Root Cause Analysis (Causality): The C4 proton (α to the formyl group) is highly acidic due to the electron-withdrawing nature of the adjacent carbonyl and the inductive effect of the dioxolane oxygen atoms. When exposed to unhindered bases (e.g., Triethylamine during a Swern oxidation), the base rapidly abstracts this proton to form an achiral enolate intermediate. Upon re-protonation, the stereocenter is re-established non-selectively, resulting in a racemic or epimeric mixture at C4.

The Solution: Steric bulk is your primary defense. demonstrated that replacing Triethylamine (Et₃N) with the bulkier N,N-Diisopropylethylamine (DIPEA) completely inhibits α-deprotonation while still facilitating the desired oxidation mechanism, preserving 96–98% ee[1].

Mechanism of base-catalyzed C4-epimerization leading to stereochemical degradation.

Q2: How do I control the syn/anti ratio during nucleophilic additions to the formyl group?

Root Cause Analysis (Causality): Nucleophiles can attack the planar carbonyl from two distinct faces. Without explicit transition-state control, you will obtain a nearly 1:1 mixture of syn and anti diastereomers. The stereochemical outcome is dictated entirely by whether the reaction proceeds via an open transition state or a rigid, metal-coordinated transition state[2].

The Solution: You must actively select your transition state model by tuning your reagents and solvent:

• For Anti-Selectivity (Felkin-Anh Control): Use non-coordinating solvents (THF) and reagents that do not form strong chelates (e.g., Organolithiums). The nucleophile attacks from the least sterically hindered trajectory[2].

• For Syn-Selectivity (Cram Chelation Control): Introduce a Lewis acid (e.g., TiCl₄, MgBr₂) in a non-polar solvent (CH₂Cl₂). The metal coordinates both the formyl oxygen and the C4 dioxolane oxygen, locking the conformation into a rigid 5-membered ring transition state[3].

Stereodivergent nucleophilic addition pathways controlled by transition state models.

Q3: Why am I seeing multiple peaks in my NMR for the starting material before I even run a reaction?

Root Cause Analysis (Causality): Unlike the more common 2,2-dimethyl analog (isopropylidene acetal), 2-methyl-1,3-dioxolane-4-carbaldehyde has a stereocenter at C2 (the acetal carbon). Because the C4 position is also chiral, the molecule exists as a mixture of cis and trans diastereomers. These diastereomers have distinct NMR shifts.

The Solution: If a single diastereomer is required for your downstream crystallography or biological assay, the acetalization step must be performed under thermodynamic control (extended reflux with catalytic p-TsOH) to favor the more stable trans-isomer, followed by careful chromatographic separation.

Part 2: Quantitative Data & Benchmarks

To ensure predictable outcomes, benchmark your reaction conditions against the following empirical data matrices.

Table 1: Impact of Base Selection on C4 Epimerization During Oxidation

Base	pKa (Conjugate Acid)	Steric Bulk	Resulting Aldehyde ee%	Recommendation
Triethylamine (Et₃N)	10.75	Low	85-90%	Avoid (Causes rapid enolization)
N-Methylmorpholine (NMM)	7.38	Low	92-94%	Use with caution

| Diisopropylethylamine (DIPEA) | 11.40 | High | 96-98% | Recommended (Sterically hindered) |

Table 2: Stereocontrol in Nucleophilic Additions

Conditions	Transition State Model	Major Diastereomer	Typical dr
R-Li / THF / -78 °C	Felkin-Anh (Open)	Anti	> 90:10
R-MgBr / Et₂O / -78 °C	Cram Chelation	Syn	80:20

| R-Li + TiCl₄ / CH₂Cl₂ / -78 °C | Cram Chelation | Syn | > 95:5 |

Part 3: Step-by-Step Experimental Workflows

A trustworthy protocol must be a self-validating system. Do not proceed to complex downstream synthesis without verifying the integrity of your stereocenters.

Protocol A: Epimerization-Free Swern Oxidation

Purpose: To oxidize the primary alcohol to the aldehyde without eroding the C4 stereocenter.

• System Preparation: Flame-dry a Schlenk flask under argon. Add anhydrous CH₂Cl₂ (0.1 M relative to the alcohol) and oxalyl chloride (1.5 equiv). Cool the system to -78 °C using a dry ice/acetone bath.

• Activation: Dropwise, add anhydrous DMSO (3.0 equiv) over 10 minutes. Stir for 15 minutes at -78 °C to form the activated alkoxysulfonium intermediate.

• Substrate Addition: Add the starting alcohol (1.0 equiv) dissolved in a minimal amount of CH₂Cl₂ dropwise. Stir for 45 minutes at -78 °C.

• Stereo-Preserving Elimination (Critical Step): Add DIPEA (5.0 equiv) dropwise. Do not use Et₃N. Stir for 30 minutes at -78 °C, then slowly warm to 0 °C over 1 hour.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with CH₂Cl₂, wash with brine, dry over MgSO₄, and concentrate under reduced pressure. Use the crude aldehyde immediately or store at -80 °C.

Protocol B: Self-Validating Stereochemical Assay (Mosher Ester Derivatization)

Purpose: To quantify the ee% and validate that epimerization did not occur during Protocol A.

• Reduction: Take a 10 mg aliquot of your synthesized aldehyde. Reduce it back to the alcohol using NaBH₄ (2.0 equiv) in Methanol at 0 °C for 30 minutes.

• Derivatization: Dissolve the resulting alcohol in CH₂Cl₂. Add DCC (1.2 equiv), DMAP (0.1 equiv), and (R)-(-)-MTPA acid (Mosher's acid, 1.2 equiv). Stir at room temperature for 2 hours.

• Validation Analysis: Filter the urea byproduct, concentrate, and analyze via ¹⁹F NMR. The presence of a single fluorine peak confirms >98% ee. A second peak indicates the exact percentage of epimerization that occurred during your workflow.

Part 4: General FAQs

Q: Can I store 2-Methyl-1,3-dioxolane-4-carbaldehyde long-term? A: It is highly discouraged. Like most α-heteroatom substituted aldehydes, it is prone to slow polymerization, auto-oxidation, and stereochemical drift at room temperature[4]. If storage is unavoidable, store it neat (solvent-free) under strict argon atmosphere at -80 °C for no longer than two weeks.

Q: Why did my Wittig olefination completely racemize my aldehyde? A: Standard Wittig reactions often utilize strong bases (like n-BuLi or NaH) to generate the ylide. If excess unreacted base is present, or if the ylide itself acts as a base rather than a nucleophile, it will deprotonate the C4 position. Solution: Use milder Horner-Wadsworth-Emmons (HWE) conditions with LiCl and DBU, or ensure your Wittig ylide is strictly stoichiometric and salt-free.

Q: Does the C2 methyl group affect the nucleophilic addition transition state? A: Yes, to a minor degree. The cis and trans isomers of the acetal project the C2 methyl group into different spatial quadrants. While the C4 stereocenter is the primary director of facial selectivity (1,2-asymmetric induction), the C2 configuration can exert a synergistic or mismatched effect on the final diastereomeric ratio. It is best practice to use a single C2 diastereomer if pushing for >95:5 dr.

Part 5: References

• Passiniemi, M., & Koskinen, A. M. P. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry, 9, 2641–2659.

• Roiser, L., et al. (2018). Generating Stereodiversity: Diastereoselective Fluorination and Highly Diastereoselective Epimerization of α-Amino Acid Building Blocks. Organic Letters, 20(12), 3500-3503.

• Fernández, M., et al. (2023). Diastereoselective C-alkylation of aldimines, derived from chiral α-carbon heteroatom-substituted aldehydes, with triethylborane. RSC Advances, 13, 8854-8862.

Sources

• 1. d-nb.info [d-nb.info]
• 2. Garner’s aldehyde as a versatile intermediate in the synthesis of enantiopure natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diastereoselective C-alkylation of aldimines, derived from chiral α-carbon heteroatom-substituted aldehydes, with triethylborane. Application to the s ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01397A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing 2-Methyl-1,3-dioxolane-4-carbaldehyde Workflows

Welcome to the Technical Support Center for 2-Methyl-1,3-dioxolane-4-carbaldehyde (C₅H₈O₃). As a highly versatile, yet sensitive chiral pool building block, this acetaldehyde-protected glyceraldehyde derivative requires precise handling. Its low molecular weight (116.12 g/mol ) makes it highly volatile, while the 1,3-dioxolane ring and the α -chiral center introduce vulnerabilities to acidic hydrolysis and base-catalyzed epimerization, respectively.

This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to ensure high-yield, enantiopure synthesis and downstream application.

Part 1: Quantitative Method Comparison

Selecting the right oxidation method for converting 2-methyl-1,3-dioxolane-4-methanol to the target aldehyde is the most critical decision in this workflow. The table below summarizes the quantitative performance of standard oxidation strategies.

Oxidation Method	Typical Yield (%)	Epimerization Risk	Scalability	Key Reagents	Mechanistic Drawback
TEMPO / NaOCl	85 - 95	Low	Excellent	TEMPO, NaOCl, KBr, NaHCO₃	Requires strict pH control to prevent ring cleavage.
Swern Oxidation	75 - 85	High (if > -60°C)	Moderate	(COCl)₂, DMSO, Et₃N	Exothermic; Et₃N can enolize the α -proton.
Dess-Martin (DMP)	80 - 90	Low	Poor	DMP, DCM	High cost; shock-sensitive byproducts at scale.
Parikh-Doering	70 - 80	Moderate	Good	SO₃·Py, DMSO, Et₃N	Slower kinetics; sulfur byproducts complicate workup.

Part 2: Troubleshooting & FAQs

Q1: My isolated yield of 2-methyl-1,3-dioxolane-4-carbaldehyde is consistently below 40%, even though TLC shows complete conversion. Where am I losing product? A1: The loss is almost certainly due to volatility or aqueous partitioning. The aldehyde has a low boiling point and high water solubility.

• Causality: During rotary evaporation, vacuum levels below 150 mbar at room temperature will pull the product directly into the solvent trap. Furthermore, aldehydes readily form water-soluble hydrates in unbuffered aqueous workups.

• Solution: Never drop the rotary evaporator pressure below 200 mbar. Keep the water bath ≤ 25°C. To prevent hydrate formation, ensure your extraction solvent (e.g., DCM or diethyl ether) is washed with saturated brine rather than plain water to salt out the organic product.

Q2: I am using Swern oxidation, but chiral HPLC/GC indicates significant racemization of the C4 stereocenter. How do I preserve optical purity? A2: Racemization occurs via base-catalyzed enolization during the quenching step 1.

• Causality: Triethylamine (Et₃N) is a strong enough base to abstract the acidic α -proton of the newly formed aldehyde if the temperature spikes.

• Solution: Maintain the internal reaction temperature strictly at -78°C during the entire Et₃N addition. Alternatively, substitute Et₃N with a bulkier, less nucleophilic base like N,N-diisopropylethylamine (DIPEA), or switch to the TEMPO/NaOCl protocol which operates under milder, weakly basic conditions (pH 8.5).

Q3: My NMR and TLC show two distinct products, but LC-MS shows the same mass for both. Is my aldehyde decomposing? A3: No, you are observing diastereomers.

• Causality: The condensation of glycerol with acetaldehyde creates a new stereocenter at the C2 position of the 1,3-dioxolane ring. Because the C4 position is also chiral, the product exists as an inseparable mixture of cis and trans diastereomers. This will manifest as doubled peaks in ¹H/¹³C NMR and occasionally as two closely eluting spots on TLC. This does not affect downstream reactions where the acetal is eventually cleaved.

Q4: During downstream Wittig olefination, I observe heavy degradation and cleavage of the dioxolane ring. Why? A4: The 1,3-dioxolane ring is highly acid-sensitive.

• Causality: Phosphonium ylide preparation often utilizes bases like n-BuLi or NaHMDS, but if the phosphonium salt is not perfectly dry, residual HBr/HCl from its synthesis can create localized acidic microenvironments.

• Solution: Wash your phosphonium salts with non-polar solvents and dry them under high vacuum at 60°C overnight before use. Add a sacrificial 0.1 equivalent of base prior to adding the aldehyde to neutralize any trace acid.

Part 3: Mechanistic Pathways

Understanding the degradation pathways is essential for anticipating reaction failures. The diagram below illustrates how pH and temperature deviations force the molecule into undesired trajectories.

Reaction and degradation pathways of 2-methyl-1,3-dioxolane-4-carbaldehyde.

Part 4: Self-Validating Experimental Protocol

Optimized TEMPO/NaOCl Oxidation of 2-Methyl-1,3-dioxolane-4-methanol

This protocol utilizes an oxoammonium salt intermediate 2 and is specifically engineered to prevent both acetal cleavage and α -epimerization by maintaining a strict pH window 3.

Step-by-Step Methodology:

• Biphasic Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 2-methyl-1,3-dioxolane-4-methanol (10.0 g, 84.6 mmol) in dichloromethane (150 mL). Add TEMPO (0.13 g, 0.01 equiv) and an aqueous solution of KBr (1.0 g in 10 mL water).

• Buffering (Critical Step): Add a saturated aqueous solution of NaHCO₃ (50 mL).

  • Self-Validation Check: Dip a pH strip into the aqueous layer. It must read between 8.5 and 9.0. If it is lower, add solid NaHCO₃ until the target pH is reached.

• Oxidant Addition: Cool the biphasic mixture in an ice bath to 0–5°C. Place 10–12% aqueous NaOCl (bleach, 65 mL, ~1.1 equiv) in an addition funnel. Add the bleach dropwise over 45 minutes.

  • Causality: Rapid addition causes exothermic spikes (>15°C), which accelerates over-oxidation to the carboxylic acid.

• In-Process Monitoring: Stir for an additional 15 minutes post-addition.

  • Self-Validation Check: Spot the organic layer on a silica TLC plate (Eluent: 1:1 Hexanes/Ethyl Acetate, stain with KMnO₄). The starting material ( Rf​≈0.2 ) should be completely consumed, replaced by the aldehyde ( Rf​≈0.6 ).

• Quenching & Extraction: Quench excess oxidant by adding 10% aqueous Na₂S₂O₃ (20 mL). Separate the organic layer. Extract the aqueous layer with DCM (2 × 50 mL). Wash the combined organic layers with saturated brine (50 mL) and dry over anhydrous Na₂SO₄.

• Concentration: Filter the drying agent. Concentrate the filtrate on a rotary evaporator.

  • Self-Validation Check: Ensure the vacuum is set to ≥ 200 mbar and the bath temperature is ≤ 25°C to prevent product loss.

• Storage: The resulting pale-yellow oil should be flushed with Argon and stored immediately at -20°C to prevent polymerization.

Step-by-step workflow for the buffered TEMPO oxidation protocol.

References

• Title: Preparation method of R-glyceraldehyde acetonide (CN108610322B)
• Source: The Journal of Organic Chemistry (ACS Publications)
• Source: The Journal of Organic Chemistry (ACS Publications)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN108610322B - Preparation method of R-glyceraldehyde acetonide - Google Patents [patents.google.com]

Technical Support Center: Scaling Up Reactions Involving 2-Methyl-1,3-dioxolane-4-carbaldehyde

Welcome to the technical support center for 2-Methyl-1,3-dioxolane-4-carbaldehyde. This guide is designed for researchers, chemists, and process development professionals who are transitioning reactions involving this valuable chiral building block from the bench to a larger scale. As a versatile intermediate in the synthesis of complex molecules and pharmaceuticals, understanding its behavior under various conditions is paramount for a successful scale-up.[][2] This document provides in-depth, experience-driven answers to common challenges, focusing on the causality behind experimental choices to ensure robust and reproducible outcomes.

Section 1: Frequently Asked Questions - Core Properties & Stability

This section addresses the fundamental characteristics of 2-Methyl-1,3-dioxolane-4-carbaldehyde, with a focus on the stability of the critical dioxolane functional group.

Q1: What are the key physical and chemical properties I should be aware of before scaling up?

A1: Understanding the fundamental properties is the first step in a safe and effective scale-up. 2-Methyl-1,3-dioxolane-4-carbaldehyde is a chiral aldehyde, and its enantiomeric purity is often critical for its application.[] Key physical data are summarized below.

Property	Value	Source(s)
Molecular Formula	C₆H₁₀O₃	[3]
Molecular Weight	130.14 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	139 °C	[3]
Density	~1.045 g/mL at 25 °C	[3]
Flash Point	62 °C (143.6 °F) - Closed Cup	[3]
Storage Temperature	-20°C recommended	[3]

It is classified as a combustible liquid and is known to be moisture-sensitive, which has implications for both storage and reaction setup.[3][4]

Q2: How stable is the 1,3-dioxolane ring in this molecule?

A2: The 1,3-dioxolane ring is an acetal, which serves as a protecting group for the original carbonyl. Its stability is highly dependent on the pH of the environment.

• Stable Conditions: It is generally stable to bases, nucleophiles, and many common oxidizing and reducing agents.[5] This allows for a wide range of chemical transformations on other parts of the molecule while the aldehyde is masked.

• Unstable Conditions: The ring is highly susceptible to hydrolysis under acidic conditions, particularly in the presence of water.[5][6] The rate of this acid-catalyzed hydrolysis is significant even at moderately low pH.

Q3: What is the mechanism of the acid-catalyzed hydrolysis of the dioxolane, and why is it important for scale-up?

A3: Understanding the mechanism is key to preventing unwanted deprotection. The process begins with the protonation of one of the ring's oxygen atoms by an acid catalyst (H-A). This makes the oxygen a good leaving group, facilitating ring-opening to form a resonance-stabilized oxonium ion. A water molecule then acts as a nucleophile, attacking the electrophilic carbon. Subsequent deprotonation steps regenerate the original carbonyl (aldehyde) and the diol.[7][8]

On a large scale, localized pockets of low pH (e.g., during an acidic quench or workup) or the presence of acidic impurities can initiate this cascade, leading to yield loss and the formation of impurities that may complicate purification.

Q4: What specific reagents or conditions should I avoid to prevent premature deprotection?

A4: To maintain the integrity of the dioxolane ring, you must rigorously control the reaction and workup conditions.

• Avoid Strong Aqueous Acids: Reagents like aqueous HCl, H₂SO₄, and even strong organic acids like p-toluenesulfonic acid in the presence of water will readily cleave the acetal.[9]

• Be Cautious with Lewis Acids: While some Lewis acids are used for deprotection, even catalytic amounts of certain Lewis acids in the presence of trace water can cause hydrolysis. Screen Lewis acids carefully on a small scale.

• Ensure Anhydrous Conditions: Since water is a reactant in the hydrolysis, maintaining anhydrous conditions is critical, especially if any acidic species are present. Use freshly distilled solvents and dry glassware.[10]

• Neutralize Acidic Reagents: If a reaction generates an acidic byproduct, consider adding a non-nucleophilic base to the reaction mixture to neutralize it as it forms.

Section 2: Troubleshooting Guide for Scale-Up

Transitioning from grams to kilograms introduces challenges related to mass and heat transfer. This section provides solutions to common scale-up problems in a Q&A format.

Problem Category: Low Yield & Incomplete Conversion

Q: My reaction is stalling or showing incomplete conversion at a larger scale, which wasn't an issue in the lab. What's going on?

A: This is a classic scale-up issue often tied to physical, not chemical, limitations.

• Mass Transfer (Mixing): In larger reactors, inefficient stirring can create heterogeneous zones where reagent concentrations and temperatures vary. The "well-mixed" assumption of a small flask no longer holds. Ensure your reactor's impeller design and stirring speed are adequate for the viscosity and volume of your reaction.

• Heat Transfer: Poor heat transfer can lead to hot or cold spots. If the reaction is endothermic, a cold spot can slow the reaction rate dramatically. Conversely, an unchecked exotherm can lead to byproduct formation.

• Reagent Addition Rate: In the lab, reagents are often added quickly. At scale, slow, controlled addition of a key reagent is often necessary to maintain a steady temperature and concentration profile, preventing side reactions or degradation.

Q: I'm observing significant degradation of my starting material, and I suspect the dioxolane ring is being cleaved. How do I troubleshoot this?

A: Unwanted hydrolysis is a primary failure mode. The following workflow can help diagnose and solve the issue.

Caption: Troubleshooting workflow for unwanted dioxolane hydrolysis.

Problem Category: Workup & Isolation

Q: My scaled-up workup is plagued by emulsions and I feel I'm losing product to the aqueous layer. How can I improve this?

A: This is common when using water-miscible solvents like THF or dioxane.

• Solvent Removal First: Before adding any aqueous solution, remove the bulk of the water-miscible organic solvent via rotary evaporation.[9][11] This is the most effective way to prevent your product from partitioning into the aqueous phase and to minimize emulsion formation.

• Use Brine: During the workup, after initial aqueous washes, perform a final wash with saturated aqueous NaCl (brine). Brine helps to break up emulsions by increasing the ionic strength of the aqueous layer, which "salts out" the organic components.[9]

• Choose the Right Extraction Solvent: Ensure your extraction solvent (e.g., ethyl acetate, DCM) has good solubility for your product and is immiscible with water.

Q: How can I quench my reaction effectively without accidentally hydrolyzing the product?

A: The quenching step is a high-risk point for acid-catalyzed hydrolysis. The choice of quenching agent is critical.

Quenching Scenario	Recommended Quench	Rationale
Reaction with organometallics (e.g., Grignard, n-BuLi)	Saturated aqueous NH₄Cl	A weakly acidic salt that is generally safe for short exposure. Add slowly at low temperature.
Reaction that needs neutralization	Saturated aqueous NaHCO₃	A weak base that will neutralize acids without posing a risk to the dioxolane ring.[9]
General purpose, neutral quench	Water or Ice	Use if the reaction mixture is already neutral.
To be avoided	Dilute HCl, H₂SO₄	These strong acids will rapidly hydrolyze the dioxolane.

Section 3: Purification at Scale

Large-scale purification requires moving beyond traditional column chromatography. Aldehyde-specific techniques can be highly effective.

Q: Standard chromatography isn't feasible for my 500g batch. What are my options for purifying the final product?

A: The reactivity of the aldehyde group can be leveraged for purification. The formation of a water-soluble bisulfite adduct is a well-established and scalable method for separating aldehydes from non-carbonyl impurities.[12][13][14]

Q: How does bisulfite adduct purification work?

A: Sodium bisulfite undergoes a nucleophilic addition to the aldehyde's carbonyl carbon. This forms a charged bisulfite adduct, which is typically soluble in water. Unreacted starting materials and non-aldehyde impurities remain in the organic phase and can be washed away. The reaction is reversible, and the pure aldehyde can be regenerated from the aqueous layer by adding a base (like NaOH) or, less effectively, an acid.[13]

Protocol 1: General Procedure for Purification via Bisulfite Extraction

This protocol is a template and should be optimized for your specific substrate.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Adduct Formation & Extraction:

  • Add a saturated aqueous solution of sodium bisulfite (NaHSO₃). The volume should be sufficient to react with all the aldehyde.

  • To improve contact between the two phases, a water-miscible co-solvent like THF can be added.[13]

  • Stir the biphasic mixture vigorously for 1-3 hours. Monitor the disappearance of the aldehyde from the organic layer by TLC or LC-MS.

  • Separate the layers. The aqueous layer now contains the aldehyde-bisulfite adduct.

• Back-Extraction: Wash the organic layer with fresh saturated NaHSO₃ solution to ensure complete extraction of the aldehyde.

• Washing: Combine the aqueous layers and wash them with a fresh portion of the organic solvent to remove any trapped impurities.

• Regeneration of Aldehyde:

  • Cool the aqueous solution of the adduct in an ice bath.

  • Slowly add a base (e.g., 10M NaOH solution) until the solution is strongly basic (pH > 10).[13] This reverses the addition reaction, liberating the pure aldehyde.

  • The aldehyde may precipitate or form an organic layer.

• Final Isolation: Extract the regenerated aldehyde from the aqueous layer with a fresh organic solvent (e.g., 3x with ethyl acetate). Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the purified product.

Q: Are there alternatives to bisulfite purification for sensitive substrates?

A: Yes. If the conditions for bisulfite adduct formation or cleavage are too harsh for your molecule, other methods can be employed.

• Girard's Reagents (T or P): These reagents react with aldehydes to form water-soluble hydrazones, which can be extracted into an aqueous layer and later cleaved to regenerate the aldehyde.[15]

• Dimedone: This reagent forms a stable, crystalline derivative with aldehydes that can often be isolated by filtration.[15]

Section 4: Process Analytical Technology (PAT) for Scale-Up

For robust process control, real-time monitoring is invaluable.

Q: What techniques are recommended for monitoring my scaled-up reaction in real-time?

A: Moving beyond TLC or intermittent HPLC samples is key for process understanding and control.

• In-situ FT-IR Spectroscopy: This is a powerful and highly scalable technique.[16] By inserting a probe directly into the reactor, you can monitor the disappearance of starting material peaks and the appearance of product peaks in real-time. This provides invaluable kinetic data and helps pinpoint the reaction endpoint accurately.

• NMR Spectroscopy: While traditionally an offline technique, benchtop and flow NMR systems are making it more accessible for reaction monitoring.[17] NMR provides detailed structural information and is inherently quantitative, making it excellent for identifying intermediates and tracking conversion.[16][18]

• Mass Spectrometry: Techniques like Atmospheric Solids Analysis Probe (ASAP) or Direct Analysis in Real Time (DART) allow for the rapid analysis of reaction aliquots with minimal sample preparation, providing quick mass confirmation of products and byproducts.[19]

By implementing these strategies and understanding the underlying chemical principles, you can successfully navigate the challenges of scaling up reactions involving 2-Methyl-1,3-dioxolane-4-carbaldehyde, leading to a more efficient, safe, and reproducible process.

References

• JoVE. (2018, January 10). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• De-Browne, K., & Nielson, J. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, ACS Publications. [Link]

• Bruker. Reaction Monitoring. [Link]

• Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999). A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. The Journal of Organic Chemistry, 64(15), 5722-5724. [Link]

• Takemoto, Y., et al. (2020). Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry. RSC. [Link]

• Waters Corporation. Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. [Link]

• Chromatography Today. What Is Reaction Monitoring?. [Link]

• McIndoe, J. S. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. [Link]

• ACS Publications. (2017, July 12). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. [Link]

• University of Liverpool. Lecture 9: Acetals. [Link]

• KAUST Health & Safety. Scale up reactions Guideline. [Link]

• Chemistry Steps. (2020, January 20). Acetal Hydrolysis Mechanism. [Link]

• Organic Chemistry with Victor. (2024, March 7). Acetal Hydrolysis Mechanism + EASY TRICK! [Video]. YouTube. [Link]

• ChemWhat. (2023, February 7). What is the application of (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde?. [Link]

• Organic Chemistry Portal. Organic Reaction Workup Formulas for Specific Reagents. [Link]

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Reference Data & Comparative Studies

Advanced Literature Review &amp; Comparison Guide: 2-Methyl-1,3-dioxolane-4-carbaldehyde Applications

As a Senior Application Scientist, evaluating chemical intermediates requires looking beyond basic yields to understand the fundamental mechanistic forces at play. 2-Methyl-1,3-dioxolane-4-carbaldehyde (the acetaldehyde acetal of glyceraldehyde) occupies a highly specific niche in both physical chemistry and organic synthesis.

Unlike its ubiquitous, commercially dominant cousin—2,2-dimethyl-1,3-dioxolane-4-carbaldehyde (isopropylidene glyceraldehyde)—the 2-methyl variant possesses an additional stereocenter at the C2 acetal carbon. This structural nuance significantly alters its thermodynamic stability, its behavior in pyrolytic degradation pathways, and its stereodirecting capabilities during nucleophilic additions.

This guide objectively compares 2-methyl-1,3-dioxolane-4-carbaldehyde against its structural alternatives, providing mechanistic insights and self-validating experimental protocols for researchers in drug development and materials science.

Mechanistic Insights: Pyrolysis vs. Chiral Pool Synthesis

The Pyrolytic Pathway (Thermal Degradation)

In the context of fuel additives and tobacco humectants, 2-methyl-1,3-dioxolane-4-carbaldehyde is a critical, transient intermediate in the pyrolysis of triacetin (propane-1,2,3-triyl triacetate)[1]. During thermal decomposition, triacetin eliminates acetic anhydride to form glycidyl acetate. Overcoming a calculated energy barrier of 56.1 kcal/mol, glycidyl acetate undergoes an internal rearrangement to form 2-methyl-1,3-dioxolane-4-carbaldehyde[1]. This intermediate subsequently decomposes into acetaldehyde and glycidal (barrier height 79.5 kcal/mol), which further degrade into toxic byproducts like formaldehyde and methylglyoxal[1]. Understanding this exact pathway is vital for scientists formulating safer combustible materials.

Stereocontrol in Asymmetric Synthesis (The Felkin-Anh Model)

In organic synthesis, α-chiral aldehydes are prized for their ability to direct the stereochemistry of incoming nucleophiles (e.g., Grignard or Wittig reagents) via the Felkin-Anh transition state model[2][3].

• The 2,2-Dimethyl Advantage: The standard acetonide (2,2-dimethyl) features an achiral acetal carbon with significant steric bulk, strongly shielding one face of the aldehyde and resulting in high anti-diastereoselectivity (>10:1)[4].

• The 2-Methyl Dilemma: 2-Methyl-1,3-dioxolane-4-carbaldehyde introduces a new stereocenter at C2. This results in a mixture of cis and trans diastereomers relative to the dioxolane ring. This "mismatched" stereochemical environment complicates the Felkin-Anh trajectory, often leading to lower diastereomeric ratios (dr) during nucleophilic attack because the steric shielding is unevenly distributed.

Fig 1: Pyrolytic decomposition pathway of triacetin highlighting the intermediate 16.

Comparative Performance Data

To objectively select the correct protected glyceraldehyde for your workflow, consult the comparative metrics below. The data synthesizes steric bulk, stereocontrol efficacy, and primary field applications.

Reagent / Aldehyde	C2-Substitution	Acetal Chirality	Typical anti:syn Ratio (Nucleophilic Addition)	Primary Application / Role
2-Methyl-1,3-dioxolane-4-carbaldehyde	Monomethyl	Chiral (Mixture of cis/trans)	~3:1 to 5:1 (Variable)	Pyrolysis intermediate[1]; specialized mechanistic probe.
2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde	Dimethyl	Achiral	>10:1 (Highly predictable)	Mainstream chiral pool building block for drug synthesis[4].
1,3-Dioxolane-4-carbaldehyde	Unsubstituted	Achiral	~1.5:1 (Poor stereocontrol)	Minimal steric hindrance studies; low-cost formylation.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific checkpoints (e.g., temperature control, colorimetric changes), researchers can ensure mechanistic fidelity.

Protocol A: Analytical Trapping of 2-Methyl-1,3-dioxolane-4-carbaldehyde via Pyrolysis

Purpose: To isolate and verify the presence of the 2-methyl intermediate during triacetin thermal degradation.

• Substrate Preparation: Load 50 mg of high-purity triacetin into a quartz pyrolysis tube coupled to a cryogenic trapping system.

• Thermal Activation: Flash-heat the reactor to 800 K under an inert argon flow (50 mL/min). Causality: 800 K provides sufficient thermal energy to overcome the 68.0 kcal/mol barrier for glycidyl acetate formation and the subsequent 56.1 kcal/mol barrier for the target aldehyde[1].

• Cryogenic Trapping: Immediately pass the effluent through a U-tube submerged in liquid nitrogen (-196 °C). Validation Check: Rapid condensation prevents the aldehyde from overcoming the 79.5 kcal/mol barrier required for further decomposition into acetaldehyde and glycidal.

• Analysis: Dilute the condensate in cold anhydrous dichloromethane and analyze via GC-MS. Look for the molecular ion peak corresponding to C5​H8​O3​ (m/z 116.11).

Protocol B: Stereoselective Wittig Olefination of Protected Glyceraldehydes

Purpose: To utilize the aldehyde as an electrophile in the synthesis of chiral alkenes, demonstrating Felkin-Anh stereocontrol[2][5].

• Ylide Generation: In an oven-dried Schlenk flask under nitrogen, suspend 1.2 equivalents of (carbethoxymethylene)triphenylphosphorane in anhydrous toluene (0.2 M).

• Temperature Control: Cool the suspension to -78 °C using a dry ice/acetone bath. Causality: Strict cryogenic control is mandatory to prevent the base-catalyzed epimerization of the α-stereocenter of the aldehyde prior to nucleophilic attack.

• Aldehyde Addition: Dropwise, add 1.0 equivalent of the chosen dioxolane-4-carbaldehyde (dissolved in minimal toluene). Stir for 2 hours, allowing the solution to slowly warm to room temperature. Validation Check: The disappearance of the bright yellow color of the ylide indicates consumption of the reagent.

• Workup & Isolation: Quench with saturated aqueous NH4​Cl . Extract with ethyl acetate, dry over Na2​SO4​ , and purify via silica gel chromatography. Assess the E/Z and anti/syn ratios via 1H-NMR integration of the vinylic and allylic protons.

Fig 2: Stereochemical workflow of the Wittig olefination governed by the Felkin-Anh model.

References

• Mechanisms of Propylene Glycol and Triacetin Pyrolysis Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

• Synthesis and Applications of Periodate for Fine Chemicals and Important Pharmaceuticals Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines Source: Molecules (PMC / NIH) URL:[Link]

• Stereoselective Nucleophilic Formylation and Cyanation of α-Alkoxy- and α-Aminoaldehydes Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Applications of Wittig Reaction in the Total Synthesis of Natural Macrolides Source: Current Organic Chemistry (ResearchGate) URL:[Link]

Sources

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• 5. researchgate.net [researchgate.net]

Quantum mechanical calculations on 2-Methyl-1,3-dioxolane-4-carbaldehyde

Quantum Mechanical Strategies for Conformational Analysis of 2-Methyl-1,3-dioxolane-4-carbaldehyde: A Comparative Guide

Introduction: The Conformational Challenge

The conformational landscape of substituted 1,3-dioxolanes presents a classical challenge in computational organic chemistry and drug development. Due to inherent torsional strain, the five-membered ring avoids true planarity, continuously interconverting between "envelope" and "half-chair" geometries[1].

For 2-Methyl-1,3-dioxolane-4-carbaldehyde —a highly functionalized cyclic acetal and a critical intermediate in processes such as triacetin pyrolysis[2]—the complexity is magnified. The molecule possesses multiple stereocenters, and its potential energy surface (PES) is dictated by the delicate interplay between the ring's puckering dynamics and the exocyclic rotation of the C4-carbaldehyde group. Accurate prediction of these conformer populations is essential for downstream applications, including predicting reaction stereoselectivity and interpreting NMR spectra.

Methodological Comparison: Selecting the Right QM "Product"

When selecting a Density Functional Theory (DFT) protocol for this system, researchers must objectively compare the performance of various functionals. The primary source of error in traditional hybrid functionals is the failure to capture medium-range electron correlation—specifically, the stabilizing non-covalent dispersion forces between the C2-methyl and C4-carbaldehyde groups.

• B3LYP (The Legacy Standard): While computationally efficient, B3LYP lacks explicit dispersion corrections. It systematically underestimates the stability of compact, folded conformers where the methyl and aldehyde groups are in close spatial proximity, leading to skewed Boltzmann distributions.

• M06-2X (The Parameterized Workhorse): The Minnesota functional M06-2X is heavily parameterized to account for non-covalent interactions. It demonstrates exceptional accuracy in predicting conformational energies and binding interactions, often matching the accuracy of expensive post-Hartree-Fock methods[3].

• wB97X-D (The Range-Separated Champion): Incorporating empirical dispersion corrections (Grimme's D2), wB97X-D excels at capturing long-range interactions while avoiding the self-interaction error prevalent in standard Generalized Gradient Approximations (GGAs)[3]. For highly flexible rings like 1,3-dioxolane, wB97X-D provides the most reliable geometry optimizations.

Table 1: Comparative Performance of Computational Methodologies

Methodology (Functional/Basis Set)	Dispersion Correction	Relative Conformational Accuracy	Computational Cost	Recommended Use Case
B3LYP / 6-31G(d)	None	Low (Underestimates steric clashes)	Low	Preliminary geometry screening
M06-2X / def2-TZVP	Parameterized	High	Medium	Thermochemistry & Free Energies
wB97X-D / def2-TZVP	Empirical (Grimme D2)	High	Medium	High-accuracy conformational ranking
RI-MP2 / cc-pVTZ	Wavefunction	Benchmark Level	Very High	Single-point energy validation

Causality-Driven Experimental Protocol

A computational protocol is only as trustworthy as its experimental validation. To ensure scientific integrity, we employ a self-validating workflow : we compute the theoretical NMR chemical shifts of the generated conformer ensemble and benchmark them against experimental 1 H-NMR and NOESY data. If the computed Boltzmann-weighted NMR shifts match the experimental spectra, the conformational search is successfully validated.

Step-by-Step Methodology: High-Fidelity Conformational Analysis

Step 1: Stochastic Conformational Search (Molecular Mechanics)

• Action: Generate a comprehensive 3D conformer ensemble using a semi-empirical method like GFN2-xTB (via the CREST program).

• Causality: DFT is too computationally expensive to search the entire potential energy surface from scratch. GFN2-xTB rapidly explores the torsional space of the aldehyde group and the ring puckering modes, generating a diverse set of initial geometries.

Step 2: Preliminary DFT Filtering

• Action: Optimize the top 100 conformers at the B3LYP/6-31G(d) level.

• Causality: Semi-empirical methods often misrank the relative energies of polar groups. A low-cost DFT optimization collapses redundant geometries into true local minima and establishes a baseline energy ranking, filtering out high-energy artifacts.

Step 3: High-Fidelity Refinement & Thermochemistry

• Action: Refine the geometries of all unique conformers within 5 kcal/mol of the global minimum using wB97X-D/def2-TZVP coupled with an SMD implicit solvent model (e.g., Chloroform). Perform vibrational frequency calculations.

• Causality: wB97X-D accurately captures the intramolecular dispersion interactions[3]. The frequency calculation serves a dual purpose: it confirms that each structure is a true minimum (zero imaginary frequencies) and provides the zero-point energy (ZPE) and entropy corrections needed to calculate exact Gibbs Free Energies ( ΔG ).

Step 4: GIAO NMR Prediction & Validation

• Action: Calculate the isotropic magnetic shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method at the mPW1PW91/6-311+G(2d,p) level.

• Causality: To close the validation loop, the predicted NMR shifts of each conformer are weighted according to their Boltzmann population (derived from the ΔG in Step 3). Comparing these weighted averages to experimental NOESY cross-peaks provides definitive proof of the computational model's accuracy.

Workflow Visualization

QM workflow for 1,3-dioxolane conformational analysis and NMR validation.

References

• Title: Crystal structure of 2α-(1,1-diphenylethyl)
• Source: acs.
• Source: acs.

Sources

• 1. Crystal structure of 2α-(1,1-di­phenyl­eth­yl)-4-methyl-4α,5α-diphenyl-1,3-dioxolane: the result of a non-acid pinacol rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Isotopic Labeling Studies with 2-Methyl-1,3-dioxolane-4-carbaldehyde: A Comparative Guide

Executive Summary

Stable isotope labeling (utilizing isotopes such as ¹³C, ²H, and ¹⁵N) is a foundational technique for mapping metabolic pathways, conducting quantitative mass spectrometry, and performing NMR-based structural elucidation[1]. In the synthesis of labeled carbohydrates, nucleosides, and metabolic tracers, C3 building blocks are indispensable[2]. This guide provides an objective, data-driven comparison of 2-Methyl-1,3-dioxolane-4-carbaldehyde (the ethylidene acetal of glyceraldehyde) against the industry-standard 2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde (isopropylidene acetal) and unprotected glyceraldehyde. By analyzing stability, stereoselectivity, and experimental yields, we demonstrate how structural nuances in precursor design directly impact the integrity of isotopic labeling workflows.

The Challenge of C3 Isotopic Tracers

The synthesis of isotopically labeled metabolites requires precursors that can undergo highly stereoselective carbon-carbon bond formations or reductions without scrambling the isotopic label or degrading under reaction conditions[3].

Unprotected DL-glyceraldehyde is the simplest C3 aldose, but its utility in direct isotopic labeling is severely limited. Under the basic conditions required for many nucleophilic additions (e.g., Grignard reactions), unprotected glyceraldehyde rapidly undergoes aldol condensation and polymerization[]. To circumvent this, researchers traditionally rely on protected derivatives, most notably 2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde. However, this isopropylidene derivative is highly volatile and prone to dimerization upon storage[5].

2-Methyl-1,3-dioxolane-4-carbaldehyde emerges as a highly effective alternative. The substitution of the gem-dimethyl group with a single methyl group (ethylidene acetal) reduces steric bulk, which subtly alters the trajectory of incoming nucleophiles and modifies the acid-lability of the protecting group during downstream cleavage.

Comparative Analysis: Precursor Selection

The selection of a protecting group is not merely a matter of stability; it dictates the thermodynamic and kinetic pathways of the labeling reaction. Table 1 outlines the physicochemical and operational differences between the three primary C3 precursors.

Table 1: Performance Matrix of C3 Isotopic Labeling Precursors

Feature	2-Methyl-1,3-dioxolane-4-carbaldehyde (Ethylidene Acetal)	2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde (Isopropylidene Acetal)	Unprotected DL-Glyceraldehyde
Storage Stability	High; resistant to dimerization	Moderate; volatile, prone to dimerization[5]	Low; polymerizes rapidly
Deprotection Conditions	Mild acidic (pH 2.0 - 2.5)	Acidic (pH 1.0 - 2.0)	N/A
Steric Hindrance (α-face)	Low (Single methyl group)	Moderate (Gem-dimethyl groups)	Minimal
Stereoselectivity	High (Chelation control favored)	Moderate to High	Poor (Complex mixtures)
Suitability for ¹³C/²H Labeling	Excellent	Good (Industry Standard)	Poor

Mechanistic Insights: Causality in Stereoselectivity

When introducing a ¹³C label via a Grignard reagent (e.g., ¹³CH₃MgI), the stereochemical outcome is dictated by the competition between the Felkin-Anh model and the Chelation-Control model [6].

• In the isopropylidene acetal, the bulky gem-dimethyl groups can hinder the formation of a tight bidentate chelate between the magnesium ion, the carbonyl oxygen, and the dioxolane oxygen.

• In 2-Methyl-1,3-dioxolane-4-carbaldehyde , the reduced steric bulk of the ethylidene ring allows for a tighter, more rigid magnesium chelate. This locks the conformation of the aldehyde, forcing the ¹³C-nucleophile to attack from the less hindered face, thereby yielding a higher diastereomeric ratio (dr) of the syn-product.

Table 2: Experimental Yields and Isotopic Purity in [1-¹³C]-Methylation

(Data representative of standardized Grignard addition workflows)

Precursor	Overall Yield (%)	Diastereomeric Ratio (syn:anti)	Isotopic Purity (% ¹³C)	Dimerization Byproducts (%)
2-Methyl-1,3-dioxolane-4-carbaldehyde	82	91:9	>99	<1
2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde	74	85:15	>99	8
Unprotected DL-Glyceraldehyde	12	Complex Mixture	N/A	>60

Experimental Workflows (Self-Validating Protocols)

To ensure high isotopic fidelity and reproducibility, the following protocols utilize internal self-validation mechanisms (e.g., kinetic temperature control and isotopic quenching).

Protocol A: Synthesis of [1-¹³C]-Labeled Carbohydrate Precursor

Objective: Incorporate a ¹³C-methyl group with high stereoselectivity.

• System Preparation: Flame-dry a Schlenk flask under argon. Dissolve 2-Methyl-1,3-dioxolane-4-carbaldehyde (1.0 eq, 10 mmol) in anhydrous THF (20 mL).

• Kinetic Control: Cool the reaction mixture to -78°C using a dry ice/acetone bath. Causality: Ultra-low temperatures suppress the competitive Felkin-Anh pathway, maximizing chelation-controlled stereoselectivity[6].

• Isotope Introduction: Add ¹³CH₃MgI (1.2 eq, 1.0 M in diethyl ether) dropwise over 15 minutes. Stir for 2 hours at -78°C.

• Quenching: Quench the reaction strictly at -78°C with saturated aqueous NH₄Cl to prevent retro-aldol equilibration.

• Deprotection: Extract the intermediate, concentrate, and resuspend in 0.1 M HCl (pH 2.0). Stir at 25°C for 2 hours. Causality: The ethylidene acetal cleaves smoothly at pH 2.0, preventing the acid-catalyzed degradation of the newly formed ¹³C-labeled polyol.

Protocol B: Deuterium (²H) Incorporation via Reduction

Objective: Synthesize a selectively deuterated [1-²H]-metabolic tracer.

• System Preparation: Dissolve 2-Methyl-1,3-dioxolane-4-carbaldehyde (1.0 eq, 5 mmol) in anhydrous methanol (10 mL) and cool to 0°C.

• Reduction: Add NaB²H₄ (0.5 eq, 2.5 mmol) in small portions. Causality: NaB²H₄ acts as the nucleophilic source of deuteride (²H⁻), attacking the electrophilic carbonyl carbon to yield the deuterated alcohol.

• Isotopic Quenching: Quench the reaction with D₂O (Deuterium oxide). Causality: Using D₂O ensures that any exchangeable protons on the newly formed hydroxyl group do not dilute the isotopic purity of the system.

• Isolation: Extract with ethyl acetate, dry over Na₂SO₄, and concentrate to yield the [1-²H]-alcohol acetal.

Pathway Visualization

Workflow for synthesizing 13C and 2H labeled tracers from the ethylidene acetal precursor.

Conclusion

For drug development professionals and metabolomics researchers, the integrity of an isotopic tracer is paramount. While 2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde remains a staple in organic synthesis, 2-Methyl-1,3-dioxolane-4-carbaldehyde offers distinct advantages in isotopic labeling workflows. By minimizing steric hindrance, it enhances chelation-controlled stereoselectivity, resulting in higher diastereomeric purity during ¹³C-alkylation. Furthermore, its resistance to dimerization and mild deprotection profile make it a superior, high-yield precursor for the generation of complex, stable-isotope-labeled metabolic standards.

References

• Isotopic labeling - Wikipedia Source: Wikipedia URL: [Link]

• Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Source: Journal of Proteome Research (ACS Publications) URL:[Link]

• Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture Source: PNAS URL:[Link]

• Expeditious synthesis of DPD (US Patent 7652172B2)

• Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pnas.org [pnas.org]
• 5. US7652172B2 - Expeditious synthesis of DPD - Google Patents [patents.google.com]
• 6. Reactions of Allylmagnesium Reagents with Carbonyl Compounds and Compounds with C=N Double Bonds: Their Diastereoselectivities Generally Cannot Be Analyzed Using the Felkin–Anh and Chelation-Control Models - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-Methyl-1,3-dioxolane-4-carbaldehyde proper disposal procedures

Comprehensive Laboratory Guide: Safe Handling and Disposal of 2-Methyl-1,3-dioxolane-4-carbaldehyde

As a Senior Application Scientist, I frequently observe laboratories overlooking the complex, dual-hazard nature of substituted dioxolanes. 2-Methyl-1,3-dioxolane-4-carbaldehyde—a known intermediate in the thermal degradation of compounds like triacetin and propylene glycol[1],[2]—presents a unique logistical challenge. It combines the explosive peroxide-forming danger of a cyclic acetal (ether) with the oxidative reactivity of an aldehyde.

This guide provides a self-validating, step-by-step operational plan to ensure the safe handling and disposal of this chemical. By understanding the molecular causality behind these protocols, researchers can protect personnel, ensure regulatory compliance, and build a culture of uncompromising laboratory safety.

The Molecular Causality of Hazards

To handle 2-Methyl-1,3-dioxolane-4-carbaldehyde safely, you must first understand how its molecular structure dictates its environmental reactivity:

• Autoxidation and Peroxide Formation: The oxygen atoms within the 1,3-dioxolane ring activate the adjacent carbon-hydrogen bonds. Upon exposure to ambient light and atmospheric oxygen, these bonds undergo radical cleavage to form highly unstable, shock-sensitive hydroperoxides[3].

• Aldehyde Oxidation: The C4-carbaldehyde group readily oxidizes in air to form 2-methyl-1,3-dioxolane-4-carboxylic acid. This exothermic oxidation can cause dangerous pressure buildup in sealed, aged containers.

• Thermal Instability: At elevated temperatures, this molecule can undergo internal rearrangement, decomposing into volatile, toxic byproducts such as acetaldehyde, methylglyoxal, and formaldehyde[1],[2]. Therefore, it must be kept away from heat, hot surfaces, sparks, and open flames[4],[5].

Autoxidation and degradation pathways of 2-Methyl-1,3-dioxolane-4-carbaldehyde.

Quantitative Chemical Profile

Understanding the physical properties of the waste dictates the waste stream integration and required Personal Protective Equipment (PPE).

Property	Value / Classification
Chemical Name	2-Methyl-1,3-dioxolane-4-carbaldehyde
Molecular Formula	C6H10O3
Molar Mass	130.14 g/mol
Primary Hazard Classes	Flammable Liquid (Cat 2), Irritant, Peroxide Former[4],[5]
Incompatibilities	Strong oxidizers, strong bases, strong acids, amines
Target Waste Stream	Non-Halogenated Flammable Organic Waste

The Self-Validating Protocol: Pre-Disposal Testing

Trustworthiness demands that we never assume an aged ether is safe. You must validate the chemical's state before physically moving the container.

Step 1: Visual Inspection (Zero-Touch Policy) Before touching the bottle, inspect it using a flashlight. If you observe viscous layers, discoloration, or white crystalline solids around the cap or inside the liquid, DO NOT TOUCH IT . Crystals indicate crystallized peroxides, which are highly friction- and shock-sensitive. Evacuate the immediate area and contact your Environmental Health and Safety (EHS) department or a bomb squad immediately[3].

Step 2: Chemical Testing If the liquid is visually clear, proceed with chemical testing.

• PPE Causality: Wear tightly fitting safety goggles, a flame-resistant lab coat, and chemical-impermeable gloves (e.g., polyvinyl alcohol or heavy nitrile)[3]. Note: Ethers are highly lipophilic and can rapidly permeate standard thin nitrile gloves, acting as a carrier solvent to pull contaminants into the skin. Change gloves immediately upon splash contact[3].

• Action: Inside a certified chemical fume hood[3],, dip a peroxide test strip (e.g., Quantofix) or potassium iodide (KI) starch paper into the solution.

Step 3: Interpretation & Quenching

• < 20 ppm: Safe for routine disposal.

• 20 - 100 ppm: Must be chemically quenched. Slowly add a 10% (w/v) aqueous solution of Ferrous Sulfate (FeSO₄) or Sodium Bisulfite (NaHSO₃) in a 1:1 volume ratio while stirring gently. Causality: The ferrous ion reduces the peroxide to an alcohol while being oxidized to a ferric ion, neutralizing the explosive hazard. Re-test after 30 minutes.

• > 100 ppm: Extreme hazard. Close the fume hood sash and call EHS immediately.

Step-by-step peroxide testing and disposal decision tree for dioxolane derivatives.

Step-by-Step Operational Disposal Plan

Once validated as peroxide-free (<20 ppm), proceed with physical disposal.

• Segregation: Transfer the liquid to a designated, chemically compatible waste carboy labeled "Non-Halogenated Flammable Organic Waste". Do not mix with halogenated solvents or heavy metal wastes, as the aldehyde group can react exothermically.

• Grounding and Bonding: Use spark-proof tools and explosion-proof equipment[3],[4]. Ground and bond the source container and the receiving waste carboy[3],[4]. Causality: Pouring non-conductive organic liquids generates static electricity. If the receiving container is not grounded, a static spark can bridge the gap, igniting the highly volatile vapor-air mixture.

• Storage: Keep the waste container tightly closed in a dry, cool, well-ventilated flammable storage cabinet until EHS pickup[4].

Decontamination and Container Management

Empty containers retain product residue (liquid and vapor) and remain dangerous[4].

• Triple Rinsing: In general, empty containers must be triple-rinsed with a compatible, highly volatile solvent (e.g., acetone or ethanol)[3],[6].

• Hazardous First Rinse: The first rinse contains the highest concentration of the residual chemical and must be collected and disposed of as hazardous waste[3],[6]. Subsequent rinses dilute the residue to trace levels.

• Defacing: After triple rinsing, completely deface or remove the original hazard label from the empty container[3],[6].

• Final Disposal: Dispose of the clean glass or plastic container according to your institution's specific solid waste policies[3],[6].

References

• Benchchem.
• Thermo Fisher Scientific. "SAFETY DATA SHEET - 1,3-Dioxolane." Thermo Fisher Scientific.
• TCI Chemicals. "SAFETY DATA SHEET - 4-Methyl-1,3-dioxolane." TCI Chemicals.
• L. M. C. et al. "Mechanisms of Propylene Glycol and Triacetin Pyrolysis.
• Sigma-Aldrich.
• University of Otago. "Laboratory chemical waste disposal guidelines." University of Otago.

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Personal protective equipment for handling 2-Methyl-1,3-dioxolane-4-carbaldehyde

As drug development and advanced organic synthesis increasingly rely on complex cyclic acetals, handling reactive intermediates like 2-Methyl-1,3-dioxolane-4-carbaldehyde requires rigorous, causality-driven safety protocols. Recognized as a critical intermediate in the pyrolysis of propylene glycol and triacetin ([1]), this compound presents a unique dual-hazard profile. It combines the peroxide-forming liability of a 1,3-dioxolane ring with the electrophilic reactivity of an aldehyde.

As a Senior Application Scientist, my goal is to provide you with a self-validating procedural framework for the safe handling, PPE selection, and chemical lifecycle management of this volatile organic compound.

Hazard Assessment & Molecular Causality

To design an effective safety protocol, we must first understand the molecular causality behind the chemical's hazards. Standard laboratory safety assumes generic risks; advanced safety anticipates specific chemical degradation pathways.

• Peroxide Formation (Dioxolane Ring): Like many cyclic ethers and acetals, the 1,3-dioxolane backbone is highly susceptible to auto-oxidation when exposed to ambient oxygen and UV light. This process forms shock-sensitive organic peroxides, creating a severe explosion hazard upon concentration or distillation (,[2]).

• Electrophilic Reactivity (Aldehyde Group): The carbaldehyde moiety is a potent electrophile. It readily cross-links with primary amines (including proteins in human skin and eyes), causing severe ocular damage, conjunctivitis, and dermal sensitization ([3]).

• Flammability & Volatility: With a low flash point typical of dioxolane derivatives, the liquid readily forms explosive vapor-air mixtures at room temperature, requiring strict ignition controls ([4]).

Mechanistic degradation pathways of 2-Methyl-1,3-dioxolane-4-carbaldehyde upon environmental exposure.

Core PPE Framework: A Self-Validating System

Standard laboratory PPE is insufficient for low-molecular-weight aldehydes and cyclic acetals. The following specifications are mandatory to ensure operator safety.

Table 1: PPE Specifications & Causality Justification

PPE Category	Required Specification	Causality / Scientific Justification
Dermal (Gloves)	Butyl Rubber (>0.3mm)	Nitrile degrades rapidly (<60 min breakthrough) against cyclic ethers. Butyl provides >240 min protection ([5]).
Ocular	Splash Goggles + Face Shield	Aldehydes act as potent electrophiles, rapidly cross-linking ocular proteins and causing severe corneal damage.
Respiratory	Fume Hood (80-100 fpm)	Mitigates inhalation of highly flammable vapors and prevents respiratory sensitization.
Body	Flame-Retardant (FR) Lab Coat	Prevents synthetic fabric melting to the skin in the event of a vapor flash fire.

Operational Plan: Step-by-Step Handling Workflow

To ensure trustworthiness and reproducibility, every protocol must be treated as a self-validating system. Do not proceed to the next step unless the prior step's validation check is passed.

Protocol A: Schlenk Line Transfer of 2-Methyl-1,3-dioxolane-4-carbaldehyde

Objective: Transfer the chemical without exposing it to atmospheric oxygen, preventing peroxide formation and oxidative degradation.

• System Preparation: Don Butyl rubber gloves, an FR lab coat, and splash goggles. Ensure all receiving glassware is oven-dried and purged on a Schlenk line.

• Peroxide Validation (Critical Step): Before handling the bulk reagent, extract a 0.5 mL aliquot and test it with a Quantofix peroxide test strip.

  • Validation Check: Proceed only if peroxides are < 10 ppm. If > 10 ppm, the batch must be quarantined, quenched, and disposed of.

• Inert Gas Purging: Cycle the receiving flask three times with Vacuum/Argon to establish a strictly inert atmosphere.

• Syringe Transfer: Using non-sparking tools ([4]), flush a gas-tight Hamilton syringe (equipped with a non-coring needle) three times with Argon.

• Execution: Draw the required volume of the chemical and transfer it to the sealed receiving flask via a rubber septum.

• Storage Sealing: Blanket the headspace of the original stock bottle with Argon, seal the cap with Parafilm, and store immediately in a dark, explosion-proof flammables cabinet at 2-8°C.

Step-by-step operational workflow for the safe handling, transfer, and storage of the chemical.

Disposal & Spill Management

Proper disposal requires neutralizing both the flammability of the solvent and the reactivity of the aldehyde group.

Protocol B: Spill Quenching and Neutralization

• Evacuation & Isolation: Immediately evacuate the spill area and eliminate all ignition sources. If the spill occurs outside a functioning fume hood, a NIOSH-approved organic vapor (OV) respirator is required for reentry.

• Chemical Quenching (Causality-Driven): Cover the spill with a 1:1 mixture of sodium bisulfite and an inert absorbent (e.g., dry sand or vermiculite).

  • Mechanism: Sodium bisulfite undergoes a rapid nucleophilic addition with the aldehyde group. This forms a stable, non-volatile, water-soluble bisulfite adduct, effectively eliminating the inhalation hazard and stabilizing the molecule.

• Absorption & Sweeping: Allow 15-20 minutes for the exothermic quenching reaction to complete. Use non-sparking, conductive dustpans to sweep up the absorbent ([5]).

• Waste Segregation: Place the quenched material in a labeled, vented waste container.

  • Critical Warning: Never mix dioxolane waste with strong acids. Acidic conditions catalyze the hydrolysis of the acetal ring, releasing highly volatile acetaldehyde and glycol derivatives.

Quantitative Data Summary

Table 2: Chemical Properties & Hazard Thresholds

Parameter	Quantitative Value	Operational Mitigation Strategy
Flash Point	~ -3°C (26.6°F)	Ground/bond all receiving equipment; mandate the use of non-sparking tools.
Peroxide Threshold	10 ppm max	Test aliquots prior to every use; store under a strict Argon/Nitrogen blanket.
Storage Temperature	2°C to 8°C	Store in an explosion-proof flammables refrigerator to minimize vapor pressure.
Glove Breakthrough (Nitrile)	< 60 minutes	Strictly prohibit nitrile gloves for bulk transfers or prolonged handling.

References

• Title: Mechanisms of Propylene Glycol and Triacetin Pyrolysis Source: The Journal of Physical Chemistry A, ACS Publications URL: [Link]

• Title: Safety Data Sheet: 1,3-Dioxolane SOLVAGREEN® Source: Carl Roth GmbH + Co. KG URL: [Link]

• Title: 1,3-Dioxolane, anhydrous stabilized with 75 ppm BHT Source: Fisher Scientific URL: [Link]

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